N-ethyl-3-ethynylaniline

• CAS: 1021135-66-9

Core Science & Biosynthesis

Spectroscopic Profile of N-ethyl-3-ethynylaniline: A Technical Guide

Molecular Structure and Key Features

N-ethyl-3-ethynylaniline possesses a unique combination of functional groups that dictate its spectroscopic signature: a secondary aromatic amine, an ethyl substituent, and a terminal alkyne on a benzene ring. Understanding the interplay of these features is crucial for interpreting its spectra.

Figure 1. Molecular structure of N-ethyl-3-ethynylaniline.

Predicted Spectroscopic Data

The following tables summarize the predicted NMR, IR, and MS data for N-ethyl-3-ethynylaniline. These predictions are based on the analysis of structurally similar compounds, including 3-ethynylaniline and N-ethyl-3-methylaniline.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Justification
~7.1-7.2	t	1H	H-5	Aromatic proton ortho to the ethylamino group.
~6.6-6.8	m	3H	H-2, H-4, H-6	Aromatic protons.
~3.8	br s	1H	N-H	Broad singlet for the amine proton.
~3.2	q	2H	-CH₂-	Methylene protons of the ethyl group, split by the methyl protons.
~3.0	s	1H	≡C-H	Acetylenic proton.
~1.2	t	3H	-CH₃	Methyl protons of the ethyl group, split by the methylene protons.

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment	Justification
~148	C-1	Aromatic carbon attached to the nitrogen.
~129	C-5	Aromatic CH.
~123	C-3	Aromatic carbon attached to the alkyne.
~118	C-6	Aromatic CH.
~116	C-4	Aromatic CH.
~114	C-2	Aromatic CH.
~83	-C≡	Quaternary acetylenic carbon.
~77	≡C-H	Terminal acetylenic carbon.
~38	-CH₂-	Methylene carbon of the ethyl group.
~15	-CH₃	Methyl carbon of the ethyl group.

Table 3: Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Justification
~3400	Medium	N-H stretch	Characteristic of secondary aromatic amines.
~3300	Sharp, Medium	≡C-H stretch	Indicative of a terminal alkyne.
~2970-2860	Medium	C-H stretch (aliphatic)	Corresponds to the ethyl group.
~2100	Weak	C≡C stretch	Characteristic of a terminal alkyne.
~1600, 1500	Strong	C=C stretch (aromatic)	Benzene ring vibrations.
~1320	Medium	C-N stretch	Aromatic amine C-N bond.

Table 4: Predicted Mass Spectrometry Data

m/z	Proposed Fragment	Justification
145	[M]⁺	Molecular ion peak.
130	[M-CH₃]⁺	Loss of a methyl group from the ethyl substituent.
117	[M-C₂H₄]⁺	Loss of ethene via McLafferty rearrangement.
91	[C₇H₇]⁺	Tropylium ion, a common fragment in aromatic compounds.

In-Depth Spectroscopic Analysis and Rationale

The predicted data presented above are derived from established spectroscopic principles and comparison with experimentally obtained data for analogous molecules.

¹H and ¹³C NMR Spectroscopy

The predicted chemical shifts for the aromatic protons and carbons are based on the additive effects of the electron-donating ethylamino group and the electron-withdrawing ethynyl group. The ethylamino group is expected to cause an upfield shift (to lower ppm values) of the ortho and para protons, while the ethynyl group will have a deshielding effect. The assignments for the ethyl group protons and carbons are based on typical values for N-ethylanilines. The distinct singlet for the acetylenic proton around 3.0 ppm is a key identifier for the terminal alkyne functionality.

Infrared (IR) Spectroscopy

The IR spectrum is expected to clearly show the characteristic absorptions of the key functional groups. The N-H stretch of the secondary amine will appear as a medium-intensity band around 3400 cm⁻¹. The most diagnostic peaks will be the sharp ≡C-H stretch at approximately 3300 cm⁻¹ and the weaker C≡C stretch around 2100 cm⁻¹, confirming the presence of the terminal alkyne. The aromatic C=C stretching vibrations and the aliphatic C-H stretches from the ethyl group will also be prominent.

Mass Spectrometry (MS)

The electron ionization mass spectrum is predicted to show a clear molecular ion peak at m/z 145, corresponding to the molecular weight of N-ethyl-3-ethynylaniline. The primary fragmentation pathway is anticipated to be the loss of a methyl radical (CH₃•) from the ethyl group, leading to a significant peak at m/z 130. Another expected fragmentation is the loss of ethene (C₂H₄) through a McLafferty-type rearrangement, which would result in a fragment ion at m/z 117. The presence of a tropylium ion at m/z 91 is also anticipated, as it is a common and stable fragment for substituted benzene derivatives.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

To experimentally validate the predicted data, the following protocol for acquiring high-resolution NMR spectra is recommended.

Figure 2. General workflow for NMR data acquisition.

• Sample Preparation:

  • Dissolve approximately 5-10 mg of N-ethyl-3-ethynylaniline in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary due to the lower natural abundance of ¹³C. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase correct the resulting spectra.

  • Perform baseline correction.

  • Integrate the peaks in the ¹H spectrum.

  • Reference the chemical shifts to the internal standard (TMS).

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic characterization of N-ethyl-3-ethynylaniline. The presented data and interpretations are based on sound scientific principles and data from closely related molecules, offering a valuable resource for the identification and structural elucidation of this compound. Experimental verification of these predictions will provide a definitive spectroscopic profile and further enhance our understanding of this important synthetic intermediate.

References

As this guide is based on predictive data, direct citations for the spectra of N-ethyl-3-ethynylaniline are not available. The principles of spectroscopic interpretation are drawn from standard organic chemistry textbooks and spectroscopic databases.

• PubChem Compound Summary for CID 104682, 3-Ethynylaniline. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 7603, N-ethyl-3-methylaniline. National Center for Biotechnology Information. [Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

A Technical Guide to the Solubility of N-ethyl-3-ethynylaniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solubility is a critical physicochemical parameter that dictates the viability of a compound in drug discovery, chemical synthesis, and materials science. N-ethyl-3-ethynylaniline, a substituted aromatic amine, presents a nuanced solubility profile due to its combination of polar and nonpolar functional groups. This guide provides a comprehensive analysis of its predicted solubility based on first principles of intermolecular forces. Furthermore, it outlines a rigorous, self-validating experimental protocol for the quantitative determination of its solubility in various organic solvents, ensuring researchers can generate reliable and reproducible data.

Introduction: The Critical Role of Solubility

N-ethyl-3-ethynylaniline is a molecule of interest in synthetic chemistry, potentially serving as a building block for pharmaceuticals and advanced materials.[1][2] Its structure, featuring a secondary amine (a hydrogen bond donor and acceptor), an aromatic ring (capable of π-π stacking), and an ethynyl group alongside an ethyl substituent (conferring lipophilicity), suggests a complex interaction with different solvent environments.

Understanding and quantifying the solubility of this compound is paramount. In drug development, poor solubility can lead to low bioavailability, hindering a candidate's progression.[3] In chemical synthesis, solvent selection directly impacts reaction kinetics, yield, and purification efficiency. This guide bridges theoretical prediction with practical application, providing the foundational knowledge and experimental framework to master the solubility assessment of N-ethyl-3-ethynylaniline.

Physicochemical Characterization and Theoretical Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction, stating that a solute will dissolve best in a solvent that has a similar polarity and intermolecular force profile.[4]

Analysis of N-ethyl-3-ethynylaniline

To predict its solubility, we must first dissect the molecule's structural features:

• Molecular Formula: C₁₀H₁₁N

• Molecular Weight: 145.20 g/mol

• Core Functionality:

  • Aniline Moiety: The N-ethylamino group on the benzene ring is the primary polar feature. The nitrogen atom has a lone pair of electrons, making it a hydrogen bond acceptor. The N-H bond allows it to act as a hydrogen bond donor.

  • Aromatic Ring: The phenyl group is largely nonpolar and will engage in favorable van der Waals interactions (specifically, π-π stacking) with aromatic or other nonpolar solvents.

  • Ethyl & Ethynyl Groups: The ethyl (-CH₂CH₃) and ethynyl (-C≡CH) substituents are nonpolar (lipophilic), increasing the molecule's affinity for nonpolar solvents.

The presence of both polar (N-ethylamino) and nonpolar (aromatic ring, alkyl/alkynyl chains) regions suggests that N-ethyl-3-ethynylaniline will exhibit moderate to good solubility in a broad range of solvents, but is unlikely to be extremely soluble in the most polar (like water) or the most nonpolar (like hexane) solvents. Its parent compound, 3-ethynylaniline, is noted to be insoluble in water but slightly soluble in solvents like acetonitrile, chloroform, and DMSO.[1][2] The addition of the N-ethyl group will slightly increase its lipophilicity and molecular weight.

Solvent Classification and Predicted Solubility Profile

Organic solvents are typically classified by their polarity and their ability to participate in hydrogen bonding.

• Polar Protic Solvents: (e.g., Methanol, Ethanol) Can act as both hydrogen bond donors and acceptors.

• Polar Aprotic Solvents: (e.g., DMSO, DMF, Acetonitrile) Have a significant dipole moment but lack O-H or N-H bonds, making them strong hydrogen bond acceptors only.

• Nonpolar Solvents: (e.g., Toluene, Hexane, Dichloromethane) Have low dipole moments and interact primarily through weaker van der Waals forces.

Based on these principles, a theoretical solubility profile for N-ethyl-3-ethynylaniline can be predicted.

Table 1: Predicted Solubility of N-ethyl-3-ethynylaniline in Common Organic Solvents

Solvent	Solvent Class	Key Solute-Solvent Interactions	Predicted Solubility
Methanol (MeOH)	Polar Protic	Hydrogen bonding (solute N-H with solvent O; solvent O-H with solute N), Dipole-Dipole	High (> 20 mg/mL)
Ethanol (EtOH)	Polar Protic	Hydrogen bonding, Dipole-Dipole	High (> 20 mg/mL)
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Strong H-bond acceptance (solute N-H with solvent S=O), Strong Dipole-Dipole	Very High (> 50 mg/mL)
N,N-Dimethylformamide (DMF)	Polar Aprotic	Strong H-bond acceptance (solute N-H with solvent C=O), Strong Dipole-Dipole	Very High (> 50 mg/mL)
Acetonitrile (ACN)	Polar Aprotic	Dipole-Dipole, weak H-bond acceptance	Moderate (5-20 mg/mL)
Acetone	Polar Aprotic	Dipole-Dipole, H-bond acceptance	High (> 20 mg/mL)
Dichloromethane (DCM)	Nonpolar	Dipole-Dipole, van der Waals	Moderate-High (10-30 mg/mL)
Ethyl Acetate (EtOAc)	Moderately Polar	Dipole-Dipole, H-bond acceptance	High (> 20 mg/mL)
Toluene	Nonpolar Aromatic	van der Waals (π-π stacking)	Moderate (5-20 mg/mL)
Hexane	Nonpolar Alkane	van der Waals (induced dipole)	Low (< 2 mg/mL)
Water (H₂O)	Polar Protic	Hydrophobic effect of aromatic ring and alkyl groups dominates.	Very Low / Insoluble (< 0.1 mg/mL)

Experimental Protocol: Thermodynamic Solubility Determination via Isothermal Shake-Flask Method

To move from prediction to quantification, a robust experimental method is required. The isothermal shake-flask method is the gold standard for determining thermodynamic (or equilibrium) solubility.[5][6] This protocol is designed to be self-validating by ensuring equilibrium is reached and accurately measured.

Rationale Behind Experimental Choices

• Isothermal Conditions: Solubility is temperature-dependent. Maintaining a constant temperature (e.g., 25 °C) is crucial for reproducibility.

• Use of Excess Solute: To ensure a saturated solution is formed, an excess of the solid compound must be present, allowing the solution to reach equilibrium with the solid phase.[7]

• Equilibration Time: A sufficient incubation period (e.g., 24 hours) with agitation is necessary to ensure the dissolution process has reached thermodynamic equilibrium.[5]

• Separation of Solid: After equilibration, the undissolved solid must be completely removed (via filtration or centrifugation) to prevent its contribution to the final concentration measurement.

• Quantitative Analysis: High-Performance Liquid Chromatography (HPLC) is the preferred method for quantification due to its sensitivity, specificity, and ability to separate the analyte from any potential impurities.[8][9]

Workflow Diagram

Caption: Experimental workflow for shake-flask solubility determination.

Step-by-Step Methodology

Materials:

• N-ethyl-3-ethynylaniline (solid, >98% purity)

• Selected organic solvents (HPLC grade)

• 2 mL glass vials with screw caps

• Orbital shaker with temperature control

• Syringes and 0.22 µm PTFE syringe filters

• Calibrated pipettes

• HPLC system with UV detector

• Volumetric flasks

Procedure:

• Preparation of Slurry:

  • Add an excess amount of solid N-ethyl-3-ethynylaniline (approx. 10-20 mg) to a 2 mL glass vial. The exact mass is not critical, but it must be enough to ensure solid remains after equilibration.

  • Accurately pipette 1.0 mL of the desired organic solvent into the vial.

  • Prepare samples in triplicate for each solvent to ensure statistical validity.

• Equilibration:

  • Securely cap the vials.

  • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and moderate agitation (e.g., 250 rpm).

  • Allow the slurries to equilibrate for 24 hours.

• Sample Collection and Preparation:

  • After 24 hours, remove the vials from the shaker and let them stand for 30 minutes to allow the excess solid to sediment.

  • Carefully draw the supernatant (the clear liquid above the solid) into a syringe.

  • Attach a 0.22 µm PTFE syringe filter to the syringe and dispense the filtrate into a clean HPLC vial. This step is critical to remove all undissolved particulates.

• Analysis by HPLC:

  • Prepare a stock solution of N-ethyl-3-ethynylaniline in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution.

  • Analyze the calibration standards by HPLC to generate a calibration curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (r²) > 0.995.

  • Dilute the filtered sample from step 3 with the mobile phase to ensure its concentration falls within the linear range of the calibration curve.

  • Analyze the diluted sample by HPLC.

• Calculation:

  • Determine the concentration of the diluted sample using the linear regression equation from the calibration curve.

  • Calculate the original concentration in the saturated solution by multiplying the result by the dilution factor.

  • The final solubility is reported as the average of the three replicate measurements, typically in mg/mL or µg/mL.

Conclusion

The solubility of N-ethyl-3-ethynylaniline is governed by a balance of polar hydrogen-bonding capabilities and nonpolar van der Waals interactions. Theoretical analysis predicts high solubility in polar aprotic solvents like DMSO and DMF, good solubility in polar protic alcohols and moderately polar solvents like acetone and ethyl acetate, and poor solubility in highly nonpolar alkanes and water. While these predictions provide an essential starting point for solvent selection, they must be confirmed by empirical data. The provided isothermal shake-flask protocol offers a robust and reliable method for generating the high-quality, quantitative solubility data required for informed decision-making in research and development.

References

• LookChem. 3-Ethynylaniline. LookChem. Available at: [Link]

• PubChem. 3-Ethylaniline | C8H11N | CID 11475. National Center for Biotechnology Information. Available at: [Link]

• PubChem. N-ethyl-3-methylaniline | C9H13N | CID 7603. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. ResearchGate GmbH. Available at: [Link]

• The Organic Chemistry Tutor. Solubility of Organic Compounds. YouTube. Available at: [Link]

• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io. Available at: [Link]

• University of California, Berkeley. Common Organic Solvents: Table of Properties. Available at: [Link]

• Chemical Reviews. Physics-Based Solubility Prediction for Organic Molecules. American Chemical Society. Available at: [Link]

• ResearchGate. Solubility experiments of aniline tetramer in different solvents. ResearchGate GmbH. Available at: [Link]

• PharmaGuru. How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. PharmaGuru. Available at: [Link]

• Chemistry Steps. Solubility of Organic Compounds. Chemistry Steps. Available at: [Link]

• Wikipedia. Aniline. Wikimedia Foundation. Available at: [Link]

• BioAssay Systems. Solubility Testing – Shake Flask Method. BioAssay Systems. Available at: [Link]

• Sciforum. The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. MDPI. Available at: [Link]

• Improved Pharma. Solubility and Dissolution with HPLC or UV-Vis Detection. Improved Pharma. Available at: [Link]

Sources

• 1. 3-Ethynylaniline｜lookchem [lookchem.com]
• 2. 3-Ethynylaniline | 54060-30-9 [chemicalbook.com]
• 3. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 4. pubs.acs.org [pubs.acs.org]
• 5. enamine.net [enamine.net]
• 6. bioassaysys.com [bioassaysys.com]
• 7. sciforum.net [sciforum.net]
• 8. researchgate.net [researchgate.net]
• 9. pharmaguru.co [pharmaguru.co]

An In-Depth Technical Guide to the Synthesis of N-ethyl-3-ethynylaniline from 3-ethynylaniline

Abstract

This technical guide provides a comprehensive overview of the synthesis of N-ethyl-3-ethynylaniline, a valuable substituted aniline derivative with significant potential in pharmaceutical and materials science applications. The document details a robust and efficient synthetic methodology based on the reductive amination of 3-ethynylaniline with acetaldehyde. It offers in-depth insights into the reaction mechanism, a meticulously detailed experimental protocol, and a thorough guide to the purification and characterization of the final product. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis, providing the necessary information to replicate and optimize this important transformation.

Introduction: The Significance of N-ethyl-3-ethynylaniline

Substituted anilines are a cornerstone of modern organic synthesis, serving as pivotal building blocks for a vast array of functional molecules. Among these, N-ethyl-3-ethynylaniline holds particular promise. The presence of the N-ethyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the ethynyl moiety offers a versatile handle for further chemical modifications, such as click chemistry reactions or Sonogashira couplings.[1][2] 3-Ethynylaniline itself is a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.[1] The targeted N-ethylation of this precursor opens up new avenues for the development of novel compounds with tailored properties.

This guide focuses on a practical and scalable synthetic route to N-ethyl-3-ethynylaniline, emphasizing the principles of green chemistry by utilizing a mild and selective reductive amination approach.

Strategic Approach: Reductive Amination

While direct N-alkylation of anilines with ethyl halides is a possible synthetic route, it is often plagued by issues of over-alkylation, leading to the formation of undesired tertiary amines and quaternary ammonium salts.[3] A more controlled and efficient strategy is reductive amination . This powerful one-pot reaction involves the initial formation of a Schiff base (imine) from the reaction of a primary amine with an aldehyde, followed by in-situ reduction to the corresponding secondary amine.[4]

For the synthesis of N-ethyl-3-ethynylaniline, this translates to the reaction of 3-ethynylaniline with acetaldehyde to form an N-ethylidene-3-ethynylaniline intermediate, which is then immediately reduced to the target secondary amine using a mild reducing agent like sodium borohydride (NaBH₄).[5]

The choice of sodium borohydride is strategic. It is a cost-effective and relatively safe reducing agent that is selective for the reduction of the imine in the presence of the ethynyl group, which could potentially be reduced by more powerful hydridic reagents.[6][7]

Reaction Mechanism and Workflow

The synthesis of N-ethyl-3-ethynylaniline via reductive amination proceeds through a well-defined two-step sequence within a single reaction vessel.

Step 1: Imine Formation (Schiff Base)

The reaction is initiated by the nucleophilic attack of the primary amine (3-ethynylaniline) on the carbonyl carbon of acetaldehyde. This is typically carried out in a suitable alcoholic solvent, such as methanol or ethanol, which facilitates the reaction without participating in it. The initial addition product, a carbinolamine, rapidly dehydrates to form the N-ethylidene-3-ethynylaniline (an imine or Schiff base).

Step 2: In-Situ Reduction

The formed imine is highly susceptible to reduction. The addition of sodium borohydride to the reaction mixture provides a source of hydride ions (H⁻), which attack the electrophilic carbon of the imine C=N double bond. Subsequent protonation of the resulting anion by the solvent yields the final product, N-ethyl-3-ethynylaniline.

Reaction Scheme:

Caption: Step-by-step experimental workflow for the synthesis.

Detailed Experimental Protocol

Disclaimer: This protocol is a well-reasoned adaptation based on established methods for the reductive amination of anilines. [5]Researchers should perform their own risk assessment and optimization.

Materials and Reagents:

Reagent/Material	CAS Number	Molar Mass ( g/mol )	Purity	Supplier
3-Ethynylaniline	54060-30-9	117.15	>98%	e.g., Sigma-Aldrich, TCI
Acetaldehyde	75-07-0	44.05	>99%	e.g., Sigma-Aldrich, Acros
Sodium Borohydride	16940-66-2	37.83	>98%	e.g., Sigma-Aldrich, Alfa Aesar
Methanol (anhydrous)	67-56-1	32.04	>99.8%	e.g., Fisher Scientific
Ethyl Acetate	141-78-6	88.11	ACS Grade	e.g., VWR
Saturated Brine	N/A	N/A	N/A	Laboratory prepared
Anhydrous Sodium Sulfate	7757-82-6	142.04	Granular	e.g., Sigma-Aldrich
Silica Gel	7631-86-9	60.08	230-400 mesh	e.g., SiliCycle

Step-by-Step Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-ethynylaniline (5.0 g, 42.7 mmol).

• Solvent Addition: Add anhydrous methanol (100 mL) to the flask and stir until the 3-ethynylaniline is completely dissolved.

• Imine Formation: Cool the solution to 0 °C using an ice bath. Slowly add acetaldehyde (2.82 g, 64.0 mmol, 1.5 equivalents) dropwise over 15 minutes, ensuring the temperature remains below 10 °C. After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour to facilitate imine formation.

• Reduction: Cool the reaction mixture back down to 0 °C in an ice bath. Carefully add sodium borohydride (2.42 g, 64.0 mmol, 1.5 equivalents) portion-wise over 30 minutes. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Reaction Monitoring: After the addition of sodium borohydride is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 9:1).

• Workup: Once the reaction is complete, carefully quench the reaction by the slow addition of water (50 mL) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with saturated brine (50 mL). Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Characterization

Purification:

The crude N-ethyl-3-ethynylaniline is typically purified by flash column chromatography on silica gel.

• Eluent System: A gradient elution starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., up to 5% ethyl acetate in hexanes) is generally effective.

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield N-ethyl-3-ethynylaniline as a pale yellow oil.

Characterization:

The identity and purity of the synthesized N-ethyl-3-ethynylaniline should be confirmed by spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• 1H NMR (Predicted): The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet for the methyl protons and a quartet for the methylene protons), the aromatic protons, the amine proton (which may be a broad singlet), and the acetylenic proton (a singlet). Based on data for analogous compounds like N-ethyl-3-methylaniline, the aromatic protons will appear in the range of 6.5-7.2 ppm. [8]The quartet of the CH₂ group is expected around 3.1-3.3 ppm and the triplet of the CH₃ group around 1.2-1.4 ppm. The acetylenic proton should appear as a singlet around 3.0 ppm.

• 13C NMR (Predicted): The carbon NMR spectrum will show distinct signals for the two carbons of the ethyl group, the six aromatic carbons (four CH and two quaternary), and the two acetylenic carbons. The aromatic carbons will resonate in the region of 110-150 ppm. The methylene carbon of the ethyl group is expected around 38-40 ppm, and the methyl carbon around 14-16 ppm. The acetylenic carbons are expected in the region of 75-85 ppm. The specific chemical shifts will be influenced by the electronic effects of the N-ethylamino and ethynyl substituents.

Infrared (IR) Spectroscopy:

• Expected Peaks: The IR spectrum should exhibit a characteristic N-H stretching vibration around 3400 cm⁻¹. The C≡C-H stretch of the terminal alkyne will be observed as a sharp peak around 3300 cm⁻¹, and the C≡C stretch will appear around 2100 cm⁻¹. Aromatic C-H stretching vibrations will be present just above 3000 cm⁻¹, and C=C stretching vibrations within the aromatic ring will be seen in the 1600-1450 cm⁻¹ region.

Mass Spectrometry (MS):

• Expected Molecular Ion: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of N-ethyl-3-ethynylaniline (C₁₀H₁₁N = 145.20 g/mol ).

Safety Considerations

• 3-Ethynylaniline: This compound is toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Acetaldehyde: This is a volatile and flammable liquid. It is also an irritant. Handle with care in a fume hood and away from ignition sources.

• Sodium Borohydride: This reagent reacts with water and acids to produce flammable hydrogen gas. Add it slowly and in portions to the reaction mixture.

• General Precautions: Always wear appropriate PPE. Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This technical guide has outlined a reliable and efficient method for the synthesis of N-ethyl-3-ethynylaniline from 3-ethynylaniline via reductive amination. The described protocol, based on well-established chemical principles, offers a high degree of control and selectivity, avoiding the common pitfalls of direct N-alkylation. The detailed experimental procedure, coupled with guidance on purification and characterization, provides a solid foundation for researchers to produce this valuable compound for further investigation in drug discovery and materials science.

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. N-ethyl-3-methylaniline | C9H13N | CID 7603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Ethynylaniline｜lookchem [lookchem.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. N-Ethyl-3-methylaniline(102-27-2) 1H NMR spectrum [chemicalbook.com]
• 6. N-Ethyl-3-methylaniline | SIELC Technologies [sielc.com]
• 7. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 8. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Stability and Storage of N-ethyl-3-ethynylaniline

Introduction

N-ethyl-3-ethynylaniline is a bifunctional organic molecule of significant interest in the synthesis of advanced polymers, pharmaceutical intermediates, and functional materials.[1] Its structure, incorporating both a secondary aromatic amine and a terminal alkyne, imparts a unique reactivity profile. However, these same functional groups are inherently susceptible to degradation, making a thorough understanding of the compound's stability and the implementation of rigorous storage protocols paramount for ensuring its purity, reactivity, and shelf-life.

This guide provides a comprehensive analysis of the factors governing the stability of N-ethyl-3-ethynylaniline. Moving beyond simple procedural lists, we will explore the underlying chemical principles that dictate its degradation pathways. We will then establish a set of self-validating protocols for storage, handling, and stability assessment, designed to provide researchers, scientists, and drug development professionals with the authoritative grounding needed to maintain the integrity of this valuable chemical intermediate.

Chemical Profile and Intrinsic Reactivity

To understand the stability of N-ethyl-3-ethynylaniline, one must first appreciate the distinct chemical contributions of its two primary functional groups: the N-ethylaniline core and the 3-ethynyl substituent.

• The N-Ethylaniline Moiety: Aromatic amines are well-documented to be susceptible to oxidation.[2] The lone pair of electrons on the nitrogen atom is readily delocalized into the aromatic ring, increasing its electron density and making it highly susceptible to attack by atmospheric oxygen and other oxidizing agents. This process often leads to the formation of colored impurities, which is why many anilines darken upon storage, progressing from a colorless or pale yellow liquid to a darker brown or amber hue.[3][4] This oxidative degradation can impact the compound's purity and subsequent reaction yields.

• The Ethynyl (Alkyne) Group: The terminal alkyne is a high-energy functional group. It is prone to polymerization, which can be initiated by heat, light, or transition metal contaminants.[5] For the related compound 3-ethynylaniline, manufacturers note that elevated temperatures and long-term storage can lead to polymerization, potentially resulting in solidification and, in larger quantities, a dangerous exothermic reaction.[5] This instability is a critical consideration for the safe long-term storage of N-ethyl-3-ethynylaniline.

The combination of these two groups in one molecule necessitates a multi-faceted approach to its handling and storage.

Table 1: Estimated Physicochemical Properties of N-ethyl-3-ethynylaniline

(Note: As direct data for N-ethyl-3-ethynylaniline is scarce, these properties are inferred from structurally similar compounds like 3-ethynylaniline and N-ethylaniline for illustrative purposes.)

Property	Estimated Value/Characteristic	Rationale / Related Compound Data
Molecular Formula	C₁₀H₁₁N	-
Molecular Weight	145.20 g/mol	-
Appearance	Colorless to yellow or brown liquid	[1][3]
Boiling Point	> 120°C / 20 mmHg	Based on 3-ethynylaniline.
Storage Temperature	2-8°C, <15°C Recommended	[1]
Incompatibilities	Strong oxidizing agents, acids, acid chlorides, acid anhydrides	[6]
Air Sensitivity	Yes, prone to oxidation

Critical Factors Influencing Stability

The degradation of N-ethyl-3-ethynylaniline is not spontaneous but is driven by specific environmental factors. Control over these factors is the cornerstone of preserving its chemical integrity.

Atmosphere: The Role of Oxygen

As an aromatic amine, the primary atmospheric threat is oxygen. The oxidation of the N-ethylamino group is a key degradation pathway. To mitigate this, the compound must be handled and stored under an inert atmosphere.

Causality: Oxygen acts as a diradical that can initiate auto-oxidation chains. The electron-rich aniline ring is particularly vulnerable. By displacing oxygen with an inert gas like argon or nitrogen, the primary reactant for this degradation pathway is eliminated, thus kinetically hindering the oxidation process.[7]

Protocol Validation: A simple visual inspection serves as a first-pass validation. If a sample, initially pale yellow, darkens significantly over a short period, it is a strong indicator of a compromised inert atmosphere. Quantitative validation is achieved through purity analysis (e.g., HPLC, GC) at regular intervals, where the emergence of new peaks would signal degradation.

Temperature: Thermal Decomposition and Polymerization

Elevated temperatures provide the activation energy required to overcome reaction barriers, accelerating both oxidation and, critically, polymerization of the ethynyl group.[5]

Causality: The thermal polymerization of alkynes is a well-known phenomenon that can lead to the formation of a complex mixture of oligomers and polymers, rendering the monomer unusable.[8] Furthermore, like most chemical reactions, oxidation rates increase with temperature. Therefore, storing the compound at reduced temperatures is a critical control measure.

Recommended Protocol: For long-term storage, refrigeration at 2-8°C is strongly advised.[1] For routine laboratory use, storage in a cool, dark place away from direct heat sources is essential.[3][9]

Light: Photochemical Degradation

Light, particularly in the UV spectrum, can provide the energy to promote electrons to higher energy states, creating reactive species that can initiate degradation. Aromatic and unsaturated systems like N-ethyl-3-ethynylaniline are often light-sensitive.

Causality: Photo-oxidation can occur where light absorption creates excited states that are more readily attacked by oxygen. Light can also catalyze radical polymerization reactions.

Recommended Protocol: Always store the compound in amber glass vials or bottles that block UV light. For reactions, flasks can be wrapped in aluminum foil to prevent light exposure.

Recommended Storage and Handling Protocols

A multi-layered approach is required to create a self-validating system for the storage and handling of N-ethyl-3-ethynylaniline.

Table 2: Summary of Recommended Storage Conditions

Parameter	Condition	Rationale
Vessel	Borosilicate amber glass bottle with a PTFE-lined cap. For frequent access, a Sure/Seal™ type bottle is ideal.[10]	Prevents light exposure and ensures an inert seal. PTFE is chemically resistant.
Atmosphere	Under a positive pressure of dry Argon or Nitrogen.	Prevents oxidation and hydrolysis.[7]
Temperature	Long-Term: 2-8°C. Short-Term (in-use): Cool, dark location (<25°C).[3]	Slows rates of oxidation and polymerization.
Handling	Use only clean, dry syringes or cannulas for transfer under an inert atmosphere.[10][11]	Prevents introduction of atmospheric oxygen and moisture.

Workflow for Handling Air-Sensitive Reagents:

The following diagram outlines the standard procedure for transferring an air-sensitive liquid like N-ethyl-3-ethyniline from a storage vessel to a reaction flask.

Caption: Inert atmosphere transfer workflow for N-ethyl-3-ethynylaniline.

Experimental Design for a Comprehensive Stability Study

To definitively establish the stability of a specific batch of N-ethyl-3-ethynylaniline under defined conditions, a formal stability study is required. This protocol is based on principles outlined in ICH guidelines for drug substance stability testing.[12]

Objective: To evaluate the stability of N-ethyl-3-ethynylaniline under various environmental conditions (temperature, humidity, light) over time and identify potential degradation products.

Experimental Protocol

• Material Preparation:

  • Acquire a single, high-purity batch of N-ethyl-3-ethynylaniline.

  • Characterize the initial purity (t=0) using a validated analytical method (e.g., HPLC-UV or GC-MS). Record the initial appearance (color, clarity).

• Sample Aliquoting:

  • Aliquot the material into multiple amber glass vials under an inert argon atmosphere.

  • Seal each vial tightly with PTFE-lined caps.

• Storage Conditions (Stress Testing):

  • Place sets of vials into controlled environment chambers under the conditions specified in the table below.

Table 3: Example Stability Study Design (ICH-based)

Condition	Temperature	Relative Humidity	Time Points (Months)
Long-Term	5°C ± 3°C	Ambient	0, 3, 6, 9, 12, 24
Accelerated	25°C ± 2°C	60% RH ± 5% RH	0, 1, 2, 3, 6
Forced Degradation	40°C ± 2°C	75% RH ± 5% RH	0, 1, 2, 3
Photostability	As per ICH Q1B	N/A	Post-exposure

• Analytical Methodology:

  • Primary Assay (Purity): A reverse-phase High-Performance Liquid Chromatography (HPLC) method with UV detection is recommended. This can separate the parent compound from potential degradation products.[13]

    • Mobile Phase: Acetonitrile/Water gradient.

    • Column: C18 stationary phase.

    • Detection: UV spectrophotometer (e.g., at 254 nm).

  • Impurity Identification: For samples showing significant degradation, Liquid Chromatography-Mass Spectrometry (LC-MS) should be employed to identify the mass of degradation products, providing insight into the degradation pathways.[12][14]

• Data Analysis and Interpretation:

  • At each time point, analyze a vial from each condition.

  • Calculate the purity of N-ethyl-3-ethynylaniline as a percentage of the initial value.

  • Quantify any significant impurities (e.g., >0.1%).

  • Plot the purity versus time for each condition to determine the degradation rate.

  • The shelf-life can be extrapolated from the long-term storage data, defined as the time at which the purity drops below a set threshold (e.g., 98%).

Conclusion

The stability of N-ethyl-3-ethynylaniline is intrinsically linked to the reactivity of its N-ethylamino and ethynyl functional groups. It is susceptible to degradation via oxidation and polymerization, processes that are accelerated by exposure to oxygen, elevated temperatures, and light. Adherence to strict storage and handling protocols—namely, storage at refrigerated temperatures (2-8°C) in amber glass vessels under a dry, inert atmosphere—is non-negotiable for preserving its chemical integrity. For critical applications, a formal stability study employing chromatographic techniques provides the ultimate, self-validating assurance of the material's quality over time. By understanding the causality behind its degradation, researchers can confidently implement these measures to ensure the reliability and success of their scientific endeavors.

References

• LookChem. (n.d.). 3-Ethynylaniline. Retrieved from [Link]

• PubChem. (n.d.). N-ethyl-3-methylaniline. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Allylindoles via Annulation of N-Allyl-2-ethynylaniline Derivatives Using a P,Olefin Type Ligand/Pd(0) Catalyst. Retrieved from [Link]

• Publisso. (2020). Method for the determination of aromatic amines in workplace air using gas chromatography. Retrieved from [Link]

• Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds. Retrieved from [Link]

• Neilson Lab. (n.d.). The manipulation of air-sensitive compounds. Retrieved from [Link]

• CDC. (n.d.). Amines, Aromatic: Method 2002. NIOSH Manual of Analytical Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry. Retrieved from [Link]

• ResearchGate. (2022). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. PMC. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Bacterial degradation pathway of 3,4-dichloroaniline in Acinetobacter.... Retrieved from [Link]

• PubMed. (n.d.). Insights into degradation pathways and toxicity changes during electro-catalytic degradation of tetracycline hydrochloride. Retrieved from [Link]

• Helda, University of Helsinki. (n.d.). Chromatographic determination of amines in food samples. Retrieved from [Link]

• Fauske & Associates. (2020). Helpful Hints for Handling Air-Sensitive Materials. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. N-ethyl-3-methylaniline | C9H13N | CID 7603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Identification of dabigatran etexilate major degradation pathways by liquid chromatography coupled to multi stage high-resolution mass spectrometry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Making sure you're not a bot! [helda.helsinki.fi]
• 14. Insights into degradation pathways and toxicity changes during electro-catalytic degradation of tetracycline hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Introduction: The Strategic Advantage of N-ethyl-3-ethynylaniline in Click Chemistry

An in-depth guide to the click chemistry applications of N-ethyl-3-ethynylaniline, a versatile bifunctional molecule for researchers in chemistry and drug development.

N-ethyl-3-ethynylaniline, and its parent compound 3-ethynylaniline, represent a class of highly versatile bifunctional monomers that have gained significant traction in polymer chemistry, materials science, and bioconjugation.[1] Their unique structure, featuring a terminal ethynyl group and a nucleophilic secondary aniline, provides two distinct reactive handles for orthogonal chemical modifications. The terminal alkyne is a prime substrate for click chemistry reactions, while the aniline nitrogen offers a site for traditional amide bond formation or other amine-related chemistries.

This dual functionality makes N-ethyl-3-ethynylaniline an invaluable building block for creating complex molecular architectures, from high-performance polymers to sophisticated bioconjugates for targeted drug delivery.[1][2] "Click chemistry," a term coined by K.B. Sharpless, describes a class of reactions that are rapid, reliable, high-yielding, and generate minimal byproducts.[3][4] The premier example of a click reaction is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable triazole linkage.[5][6] This guide provides detailed application notes and protocols for leveraging the power of N-ethyl-3-ethynylaniline in modern chemical synthesis.

Core Mechanistic Principles: CuAAC and SPAAC

The utility of N-ethyl-3-ethynylaniline in advanced synthesis is primarily centered on the reactivity of its terminal alkyne group in cycloaddition reactions. The two dominant variants of this reaction are the copper-catalyzed and the strain-promoted versions.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard for click chemistry, joining an alkyne and an azide to exclusively form a 1,4-disubstituted 1,2,3-triazole.[3] This reaction is prized for its exceptional reliability, stereospecificity, and tolerance of a wide range of functional groups and solvents, including water.[3][7] The reaction's efficiency is dramatically enhanced by a Cu(I) catalyst, which accelerates the reaction rate by a factor of 10⁷ to 10⁸ compared to the uncatalyzed thermal reaction.[3]

The catalytic cycle begins with the formation of a copper(I)-acetylide intermediate from the terminal alkyne of N-ethyl-3-ethynylaniline.[8][9] This intermediate then reacts with the azide partner, proceeding through a six-membered metallacycle before reductive elimination yields the stable triazole product and regenerates the Cu(I) catalyst.[9]

Caption: Catalytic cycle of the CuAAC reaction.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems where the cytotoxicity of copper is a concern, the strain-promoted azide-alkyne cycloaddition (SPAAC) offers a powerful alternative.[10][11] SPAAC is a metal-free click reaction that utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), instead of a terminal alkyne.[10][12] The significant ring strain of the cyclooctyne lowers the activation energy of the cycloaddition, allowing the reaction to proceed rapidly at physiological temperatures without a catalyst.[11]

While N-ethyl-3-ethynylaniline itself is not a strained alkyne, it can be readily coupled to a strained alkyne derivative through its aniline functional group, enabling its use in SPAAC-based bioconjugation strategies.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. Click Chemistry [organic-chemistry.org]
• 4. pcbiochemres.com [pcbiochemres.com]
• 5. interchim.fr [interchim.fr]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Click Chemistry, a Powerful Tool for Pharmaceutical Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 11. benchchem.com [benchchem.com]
• 12. Unraveling the Strain-Promoted Azide-Alkyne Cycloaddition: A New Frontier in Click Chemistry - Oreate AI Blog [oreateai.com]

Application Notes & Protocols: N-ethyl-3-ethynylaniline in the Synthesis of Heterocyclic Compounds

Introduction: The Strategic Value of N-ethyl-3-ethynylaniline

N-ethyl-3-ethynylaniline is a versatile bifunctional building block that has garnered significant attention in synthetic and medicinal chemistry. Its structure, featuring a nucleophilic secondary aniline and a reactive terminal alkyne, provides a strategic platform for constructing a diverse array of nitrogen-containing heterocyclic compounds. The ethyl group on the nitrogen atom offers steric and electronic properties that can influence reaction kinetics and selectivity, while the ethynyl group is a ready handle for various cyclization, annulation, and coupling reactions.[1][2]

This guide provides an in-depth exploration of the synthetic utility of N-ethyl-3-ethynylaniline, focusing on transition-metal-catalyzed pathways to generate high-value heterocyclic cores such as indoles and quinolines. These motifs are prevalent in pharmaceuticals, agrochemicals, and materials science.[1][3][4] We will delve into the mechanistic rationale behind key transformations and provide detailed, field-proven protocols for their execution.

Caption: Structure of N-ethyl-3-ethynylaniline highlighting its key reactive centers.

Part 1: Gold-Catalyzed Intramolecular Hydroamination for Indole Synthesis

Gold catalysts, renowned for their exceptional carbophilicity (π-acid character), are highly effective in activating the alkyne moiety of aniline derivatives towards nucleophilic attack.[5] This property enables the intramolecular hydroamination of ortho-alkynylanilines to proceed under mild conditions, providing a direct and atom-economical route to the indole core.[5][6][7][8]

Mechanistic Rationale

The catalytic cycle is initiated by the coordination of the gold(I) or gold(III) catalyst to the alkyne, which significantly increases its electrophilicity. This "activation" facilitates the intramolecular attack of the aniline nitrogen onto the alkyne (a 6-endo-dig cyclization), forming a vinyl-gold intermediate. Subsequent protonolysis cleaves the C-Au bond and regenerates the active catalyst, yielding the indole product. The choice of gold catalyst and reaction conditions can be tuned to optimize yields and prevent side reactions.[5][8]

Caption: Catalytic cycle for gold-catalyzed synthesis of N-ethylindoles.

Application Protocol: Synthesis of 1-ethyl-2-phenyl-1H-indole

This protocol is adapted from established gold-catalyzed cyclization methodologies for 2-alkynylanilines.[7][8][9]

Materials:

• N-ethyl-2-(phenylethynyl)aniline (1.0 mmol, 1.0 equiv)

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O) (0.02 mmol, 2 mol%)

• Ethanol (EtOH), anhydrous (5 mL)

• Argon or Nitrogen atmosphere

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon), add N-ethyl-2-(phenylethynyl)aniline (221 mg, 1.0 mmol).

• Add anhydrous ethanol (5 mL) to dissolve the starting material.

• In a separate vial, weigh sodium tetrachloroaurate(III) dihydrate (7.9 mg, 0.02 mmol) and dissolve it in a minimal amount of ethanol.

• Add the catalyst solution to the reaction flask with stirring.

• Stir the reaction mixture at room temperature (approx. 25°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until full conversion of the starting material is observed (typically 2-4 hours).[9]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 1-ethyl-2-phenyl-1H-indole.

Expected Results & Data Summary

The gold-catalyzed cyclization is generally high-yielding and tolerant of various functional groups on both the aniline and alkyne moieties.

Catalyst	Solvent	Temperature (°C)	Typical Yield (%)	Reference
NaAuCl₄·2H₂O (2-4 mol%)	Isopropanol / EtOH	Room Temp - 80	85-95%	[8][9]
AuCl (4-8 mol%)	Isopropanol	Room Temp	~90%	[7][9]
NHC-Gold(I) Complexes	Various	60-100	70-98%

Expert Insight: The use of Au(III) salts like NaAuCl₄ is often convenient and cost-effective.[8] For substrates with sensitive functional groups, milder Au(I) catalysts, sometimes stabilized by N-heterocyclic carbene (NHC) ligands, can offer superior performance and selectivity.[10] The reaction is typically robust and does not require strictly anhydrous or oxygen-free conditions, making it highly practical.[6][7]

Part 2: Palladium-Catalyzed Annulation for Quinolines and Fused Systems

Palladium catalysis opens up a different set of reaction pathways, primarily involving cross-coupling and carboamination cascades.[11][12][13] These methods are powerful for building more complex polycyclic systems by forming multiple C-C and C-N bonds in a single operation.

Mechanistic Rationale: Aza-Wacker / Heck-type Cyclization

In a typical palladium-catalyzed process, a Pd(II) catalyst can coordinate to the alkyne. Intramolecular nucleophilic attack by the aniline nitrogen (aminopalladation) forms a vinyl-palladium intermediate. This intermediate can then undergo various fates. In the presence of an oxidant and another coupling partner (like an aryl halide), it can lead to multi-component annulation reactions to build substituted quinoline scaffolds.[11][14]

Caption: Generalized workflow for Palladium-catalyzed synthesis of heterocycles.

Application Protocol: Synthesis of 2,4-Disubstituted Quinolines

This protocol describes a general approach for the synthesis of quinolines via a [4+2] cycloaddition (Povarov-type reaction), where an imine formed in situ reacts with an alkyne like N-ethyl-3-ethynylaniline.[15]

Materials:

• Aniline (or substituted aniline, 1.1 mmol, 1.1 equiv)

• Aldehyde (or substituted aldehyde, 1.0 mmol, 1.0 equiv)

• N-ethyl-3-ethynylaniline (1.2 mmol, 1.2 equiv)

• Indium(III) Chloride (InCl₃) (0.1 mmol, 10 mol%)

• Acetonitrile (CH₃CN), anhydrous (5 mL)

• Argon or Nitrogen atmosphere

Procedure:

• In an oven-dried flask under an inert atmosphere, combine the aniline (1.1 mmol) and the aldehyde (1.0 mmol) in anhydrous acetonitrile (3 mL).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the corresponding imine.

• Add N-ethyl-3-ethynylaniline (1.2 mmol) to the reaction mixture, followed by the catalyst, Indium(III) Chloride (22 mg, 0.1 mmol).[15]

• Heat the reaction mixture to reflux (approx. 82°C) and monitor by TLC. The reaction is typically complete within 8-12 hours.

• After cooling to room temperature, quench the reaction with saturated sodium bicarbonate solution (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired substituted quinoline.

Expert Insight: While this specific protocol uses InCl₃, similar transformations can be achieved with various Lewis or Brønsted acids.[15] The key is the formation of the N-aryl imine which then acts as the 4π component in the cycloaddition with the ethynylaniline derivative serving as the 2π component. The N-ethyl group in the starting material becomes part of the final quinoline structure.

Part 3: Copper-Catalyzed Cyclizations

Copper catalysts offer a cost-effective and powerful alternative for mediating the synthesis of N-heterocycles.[16][17][18] They are particularly effective in reactions involving azides or in tandem coupling-cyclization sequences.[16][19]

Application Protocol: Synthesis of 2-Sulfonyliminoindolines

This protocol, based on the work of Jiang et al., demonstrates a copper-catalyzed cyclization of an N-substituted 2-ethynylaniline with a sulfonyl azide to generate functionalized indolines.[16]

Materials:

• N-ethyl-2-ethynylaniline (1.0 mmol, 1.0 equiv)

• Tosyl azide (TsN₃) (1.1 mmol, 1.1 equiv)

• Copper(I) Iodide (CuI) (0.05 mmol, 5 mol%)

• Dichloromethane (DCM), anhydrous (5 mL)

• Argon or Nitrogen atmosphere

Procedure:

• To a Schlenk flask under an inert atmosphere, add N-ethyl-2-ethynylaniline (145 mg, 1.0 mmol) and Copper(I) Iodide (9.5 mg, 0.05 mmol).

• Add anhydrous dichloromethane (5 mL) via syringe.

• Slowly add a solution of tosyl azide (217 mg, 1.1 mmol) in DCM (2 mL) to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 6-10 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through a short pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate) to obtain the 1-ethyl-2-(tosylimino)indoline product.[16]

Trustworthiness Note: This reaction is characterized by its mild conditions and wide substrate scope. The resulting 2-iminoindoline can be a valuable intermediate for further transformations into oxindoles or isatins, which are important pharmacophores.[16]

Conclusion and Future Outlook

N-ethyl-3-ethynylaniline is a powerful and versatile precursor for the synthesis of a wide range of N-heterocyclic compounds. The strategic placement of the nucleophilic nitrogen and the reactive alkyne allows for efficient construction of complex molecular architectures through transition-metal catalysis. Gold, palladium, and copper catalysts each provide unique and complementary pathways to valuable scaffolds like indoles, quinolines, and indolines.[20][21][22] The protocols outlined in this guide serve as a robust starting point for researchers in organic synthesis and drug development, enabling the exploration of novel chemical space and the creation of molecules with potential biological activity.[3][4]

References

• Chen, J., et al. (n.d.). Recent Advancements in the Cyclization Strategies of 1,3‐Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks. PubMed Central. Available at: [Link]

• Jiang, H., et al. (2012). A new route to indolines by the Cu-catalyzed cyclization reaction of 2-ethynylanilines with sulfonyl azides. PubMed. Available at: [Link]

• Garcı́a, P., et al. (2011). One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines. ResearchGate. Available at: [Link]

• (n.d.). Transition-metal-catalyzed cyclization reactions using vinyl and ethynyl benzoxazinones as dipole precursors. ResearchGate. Available at: [Link]

• Shen, R., & Buchwald, S. L. (2019). Copper-catalyzed selective hydroamination reactions of alkynes. PubMed Central. Available at: [Link]

• (2023). Synthesis of Heterocycles via Palladium π-Olefin and π-Alkyne Chemistry. ResearchGate. Available at: [Link]

• (n.d.). Synthesis of quinolines. Organic Chemistry Portal. Available at: [Link]

• Reddy, D., et al. (2020). Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst. National Institutes of Health. Available at: [Link]

• (n.d.). Design and synthesis of two epoxide derivatives from 3‐Ethynylaniline. ResearchGate. Available at: [Link]

• Zou, P.-S., et al. (2022). An unexpected transition-metal free regioselective cyclization of alkynyl-tethered indoles to prepare indole-fused azepino[2,1-b]quinazolinones and spiroindole-pyrrolo[2,1-b]quinazolinones. Royal Society of Chemistry. Available at: [Link]

• Mariconda, A., et al. (2023). Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity. Frontiers. Available at: [Link]

• Garcı́a, P., et al. (2011). One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines. Beilstein Journals. Available at: [Link]

• (2021). Copper-Catalyzed Enantioselective Formal [4 + 1] and [3 + 3] Cycloaddition of Ethynylethylene Carbonates. ResearchGate. Available at: [Link]

• Chuprakov, S., & Gevorgyan, V. (2007). Direct Palladium-Catalyzed Alkynylation of N-Fused Heterocycles. National Institutes of Health. Available at: [Link]

• Wang, C., et al. (2015). A copper-catalyzed tandem cyclization reaction of N-acyl enamines and electron-deficient alkynes: direct synthesis of alkynyl substituted pyridines. Royal Society of Chemistry. Available at: [Link]

• Garcı́a, P., et al. (2011). One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines. PubMed Central. Available at: [Link]

• Arcadi, A., et al. (2004). Gold(III)-Catalyzed Annulation of 2-Alkynylanilines: A Mild and Efficient Synthesis of Indoles and 3-Haloindoles. Organic Chemistry Portal. Available at: [Link]

• Li, C., et al. (2023). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. Available at: [Link]

• Reddy, G. S., et al. (2017). Palladium-catalyzed synthesis of 2,3-disubstituted indoles via arylation of ortho-alkynylanilines with arylsiloxanes. Royal Society of Chemistry. Available at: [Link]

• Johns, A. M., et al. (2006). Intermolecular, Markovnikov Hydroamination of Vinylarenes with Alkylamines. Hartwig Group, UC Berkeley. Available at: [Link]

• Singh, M. S., & Singh, A. K. (2023). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. MDPI. Available at: [Link]

• Liu, K., et al. (2023). Copper-Catalyzed Cyclization of 2-Alkynylanilines to Give 2-Haloalkoxy-3-alkyl(aryl)quinolines. PubMed. Available at: [Link]

• (2023). Novel N-(3-ethynyl Phenyl)-6,7-bis(2-methoxyethoxy)Quinazoline-4-amine Derivatives: Synthesis, Characterization, Anti-cancer Activity, In-silico and DFT Studies. Available at: [Link]

• (2023). Hydroamination. Chemistry LibreTexts. Available at: [Link]

• Wu, Y., et al. (2024). Palladium-Catalyzed Cascade Reactions for Synthesis of Heterocycles Initiated by C(sp3)–H Functionalization. MDPI. Available at: [Link]

• (n.d.). China 3-Ethynylaniline Manufacturers Suppliers Factory. Available at: [Link]

• Abbiati, G., et al. (n.d.). Synthesis of Indole Derivatives from 2‐Alkynylanilines by Means of Gold Catalysis. Sci-Hub. Available at: [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. sfdchem.com [sfdchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel N-(3-ethynyl Phenyl)-6,7-bis(2-methoxyethoxy)Quinazoline-4-amine Derivatives: Synthesis, Characterization, Anti-cancer Activity, In-silico and DFT Studies - Dash - Anti-Cancer Agents in Medicinal Chemistry [edgccjournal.org]
• 5. Sci-Hub. Synthesis of Indole Derivatives from 2‐Alkynylanilines by Means of Gold Catalysis / Israel Journal of Chemistry, 2013 [sci-hub.box]
• 6. researchgate.net [researchgate.net]
• 7. One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Gold(III)-Catalyzed Annulation of 2-Alkynylanilines: A Mild and Efficient Synthesis of Indoles and 3-Haloindoles [organic-chemistry.org]
• 9. BJOC - One-pot gold-catalyzed synthesis of 3-silylethynyl indoles from unprotected o-alkynylanilines [beilstein-journals.org]
• 10. Frontiers | Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 13. mdpi.com [mdpi.com]
• 14. Palladium-catalyzed synthesis of 2,3-disubstituted indoles via arylation of ortho-alkynylanilines with arylsiloxanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Synthesis of Green/Blue Light Emitting Quinolines by Aza-D-A Reaction Using InCl3 Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A new route to indolines by the Cu-catalyzed cyclization reaction of 2-ethynylanilines with sulfonyl azides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Copper-catalyzed selective hydroamination reactions of alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. A copper-catalyzed tandem cyclization reaction of N-acyl enamines and electron-deficient alkynes: direct synthesis of alkynyl substituted pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 20. Recent Advancements in the Cyclization Strategies of 1,3‐Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]

Application Notes and Protocols for N-Alkylation of 3-Ethynylaniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Strategic Importance of N-Alkylated 3-Ethynylaniline Scaffolds

3-Ethynylaniline is a versatile bifunctional molecule that serves as a valuable building block in the synthesis of a wide array of functional materials and pharmaceutical agents. Its structure, featuring a nucleophilic aniline moiety and a reactive terminal alkyne, allows for orthogonal chemical modifications. The N-alkylation of 3-ethynylaniline is a critical transformation that introduces molecular diversity and modulates the electronic and steric properties of the parent molecule. The resulting N-alkylated derivatives are key intermediates in the synthesis of kinase inhibitors, polymers for aerospace applications, and organic electronic materials.

This comprehensive guide provides detailed application notes and robust protocols for the N-alkylation of 3-ethynylaniline. We will delve into the mechanistic underpinnings of various synthetic strategies, offering field-proven insights to navigate the nuances of each method. The protocols are designed to be self-validating, with an emphasis on reproducibility and scalability.

I. Direct N-Alkylation with Alkyl Halides: A Classical Approach

The direct N-alkylation of anilines with alkyl halides is a fundamental and straightforward method for forming carbon-nitrogen bonds. This reaction proceeds via a classical SN2 mechanism, where the lone pair of the aniline nitrogen attacks the electrophilic carbon of the alkyl halide.

Mechanistic Rationale

The reaction is typically carried out in the presence of a base to neutralize the hydrohalic acid byproduct, which would otherwise protonate the starting aniline, rendering it non-nucleophilic. A significant challenge with this method is the potential for over-alkylation to form the tertiary amine, as the secondary amine product is often more nucleophilic than the starting primary amine.

Caption: SN2 mechanism for direct N-alkylation.

Experimental Protocol: Mono-N-Alkylation with Benzyl Bromide

This protocol describes a method for the selective mono-N-alkylation of anilines using an alkyl halide and a non-nucleophilic base.[1]

Materials:

• 3-Ethynylaniline

• Benzyl bromide

• Triethylamine (TEA)

• Methanol or Ethanol

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 3-ethynylaniline (1.0 eq.) in methanol (0.2 M), add triethylamine (1.5 eq.).

• Stir the solution at room temperature for 10 minutes.

• Slowly add benzyl bromide (1.1 eq.) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 3-5 hours, monitoring the progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N-benzyl-3-ethynylaniline.

Key Considerations for 3-Ethynylaniline:

• The terminal alkyne is generally stable under these mild basic conditions.

• To minimize dialkylation, a slight excess of the aniline can be used, or the alkyl halide can be added slowly.

Alkylating Agent	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Benzyl Bromide	TEA	Methanol	Room Temp	Good	[1]
Ethyl Iodide	K₂CO₃	DMF	60	Moderate-Good	General Knowledge
Propargyl Bromide	NaHCO₃	Acetonitrile	50	Moderate	General Knowledge

II. Reductive Amination: A Versatile and High-Yielding Strategy

Reductive amination is a powerful and widely used method for the synthesis of amines.[2] It involves the reaction of an amine with a carbonyl compound (aldehyde or ketone) to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine. This method offers excellent control over the degree of alkylation.

Mechanistic Rationale

The reaction proceeds in two key steps: 1) Formation of a hemiaminal followed by dehydration to an iminium ion, and 2) Reduction of the iminium ion by a hydride reducing agent. The choice of reducing agent is crucial; it must be mild enough not to reduce the starting carbonyl compound but reactive enough to reduce the iminium intermediate. Sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN) are commonly used for this purpose.[2]

Caption: Key steps in reductive amination.

Experimental Protocol: N-Alkylation with an Aldehyde

This protocol details the reductive amination of 3-ethynylaniline with a representative aldehyde using sodium triacetoxyborohydride.[3][4]

Materials:

• 3-Ethynylaniline

• Aldehyde (e.g., isobutyraldehyde)

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, as catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of 3-ethynylaniline (1.0 eq.) and the aldehyde (1.2 eq.) in DCM (0.1 M), add a catalytic amount of acetic acid (optional).

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise over 15 minutes.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Key Considerations for 3-Ethynylaniline:

• The ethynyl group is robust under these conditions.

• This method is highly chemoselective and generally avoids over-alkylation.

• For less reactive ketones, the reaction may require elevated temperatures or a Lewis acid catalyst.

Carbonyl Compound	Reducing Agent	Solvent	Temperature (°C)	Yield (%)	Reference
Benzaldehyde	NaBH(OAc)₃	DCE	Room Temp	High	[5]
Acetone	NaBH₃CN	Methanol	Room Temp	Good	[2]
Cyclohexanone	Ti(OiPr)₄, NaBH₃CN	Ethanol	Reflux	Good	[2]

III. Catalytic N-Alkylation with Alcohols: A Green Chemistry Approach

The N-alkylation of amines with alcohols, often referred to as the "borrowing hydrogen" or "hydrogen auto-transfer" methodology, is an atom-economical and environmentally benign process where water is the only byproduct.[6][7] This reaction is catalyzed by transition metal complexes, such as those of ruthenium, iridium, manganese, or iron.[6][8]

Mechanistic Rationale

The catalytic cycle involves three main stages:

• Dehydrogenation: The metal catalyst oxidizes the alcohol to the corresponding aldehyde or ketone, with the hydrogen being temporarily stored on the metal center.

• Condensation: The in situ generated carbonyl compound reacts with the amine to form an imine.

• Hydrogenation: The metal hydride then reduces the imine to the N-alkylated amine, regenerating the active catalyst.

Sources

• 1. N-Alkylation of Primary Aromatic Amines Using Alkylhalide and Triethylamine [yakhak.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gctlc.org [gctlc.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]

Application Note & Protocols: Synthesis of N-Ethyl-3-Ethynylaniline Derivatives for Advanced Materials

Introduction: The Strategic Importance of N-Ethyl-3-Ethynylaniline Monomers

N-substituted ethynylaniline derivatives are a cornerstone class of monomers for the development of advanced functional polymers and materials. The strategic placement of an ethyl group on the nitrogen atom and an ethynyl group at the meta-position of the aniline ring creates a molecule with a unique combination of properties. The N-ethyl group enhances the solubility of the resulting polymers in common organic solvents, a critical factor for processability and film formation.[1][2] The terminal alkyne (ethynyl) functionality is a versatile reactive handle for a variety of powerful coupling and polymerization reactions, enabling the creation of conjugated polymers, cross-linked networks, and novel organic materials.

Polymers derived from these monomers, analogous to polyaniline (PANI), are of significant interest for applications in electronics, serving as materials for chemical sensors, energy storage, and corrosion inhibitors.[3][4] The ability to precisely tune the monomer structure allows for the rational design of materials with tailored electronic, optical, and physical properties. This guide provides a detailed, experience-driven protocol for the synthesis, purification, and characterization of N-ethyl-3-ethynylaniline derivatives, focusing on the robust and widely applicable Sonogashira cross-coupling reaction.

Overall Synthetic Strategy

The most efficient and modular route to N-ethyl-3-ethynylaniline derivatives involves a two-step sequence starting from a commercially available haloaniline. This strategy allows for the late-stage introduction of diverse alkyne functionalities.

• N-Alkylation: Selective mono-ethylation of a suitable precursor, such as 3-iodoaniline, to form the key intermediate, N-ethyl-3-iodoaniline.

• Palladium-Catalyzed Cross-Coupling: A Sonogashira coupling reaction between N-ethyl-3-iodoaniline and a desired terminal alkyne to construct the target C(sp²)-C(sp) bond.

This approach is advantageous as it allows for the synthesis of a library of derivatives by simply changing the terminal alkyne coupling partner in the final step.

Caption: General workflow for synthesizing N-ethyl-3-ethynylaniline derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Ethyl-3-iodoaniline (Precursor)

Rationale: The selective mono-N-alkylation of anilines can be challenging due to competing dialkylation. Using a "borrowing hydrogen" or "hydrogen autotransfer" methodology with an alcohol as the alkylating agent is a modern, atom-economical approach.[5] However, for simplicity and high selectivity in a lab setting, direct alkylation with an alkyl halide under controlled stoichiometry is often employed. This protocol uses iodoethane, a reactive ethylating agent. The choice of a mild base like potassium carbonate (K₂CO₃) is crucial to neutralize the HI formed during the reaction without promoting significant side reactions.

Materials:

• 3-Iodoaniline

• Iodoethane (EtI)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Standard glassware for extraction and filtration

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask charged with a magnetic stir bar, add 3-iodoaniline (1.0 eq.), anhydrous potassium carbonate (2.0 eq.), and anhydrous acetonitrile (approx. 10 mL per 1 g of aniline).

• Reagent Addition: Place the flask under an inert atmosphere (Nitrogen or Argon). Add iodoethane (1.1 eq.) dropwise to the stirring suspension at room temperature.

  • Scientist's Note: A slight excess of the alkylating agent ensures complete consumption of the starting aniline. The inert atmosphere prevents potential oxidation of the aniline.

• Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The disappearance of the 3-iodoaniline spot and the appearance of a new, less polar product spot indicates reaction completion.

• Work-up: a. Cool the reaction mixture to room temperature and filter off the solid potassium carbonate. b. Concentrate the filtrate under reduced pressure to remove the acetonitrile. c. Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel. d. Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL). e. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N-ethyl-3-iodoaniline by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane.[6]

Protocol 2: Sonogashira Cross-Coupling for Derivative Synthesis

Rationale: The Sonogashira reaction is a powerful method for forming C-C bonds between aryl halides and terminal alkynes.[7] The reaction is catalyzed by a palladium(0) complex and co-catalyzed by a copper(I) salt.[8] The mechanism involves two interconnected catalytic cycles.[8] The palladium cycle facilitates the oxidative addition of the aryl iodide, while the copper cycle deprotonates the terminal alkyne to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[8] An amine base, such as triethylamine (TEA), is essential both to neutralize the HX byproduct and to act as a solvent.[9] Conducting the reaction under an inert atmosphere is critical to prevent the oxidative homocoupling of the alkyne (Glaser coupling) and to protect the Pd(0) catalyst from oxidation.

Materials:

• N-Ethyl-3-iodoaniline (from Protocol 1)

• Terminal Alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene) (1.2 eq.)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2-5 mol%)

• Copper(I) iodide (CuI) (4-10 mol%)

• Triethylamine (TEA), anhydrous

• Toluene or THF, anhydrous

• Standard Schlenk line or glovebox equipment

Procedure:

• Inert Atmosphere Setup: Set up a Schlenk flask equipped with a magnetic stir bar and reflux condenser. Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Reagent Loading: Under a positive pressure of inert gas, add N-ethyl-3-iodoaniline (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.03 eq.), and CuI (0.06 eq.).

• Solvent and Reagent Addition: Add anhydrous toluene and anhydrous triethylamine (in a 2:1 to 5:1 v/v ratio). Degas the mixture by bubbling argon through it for 15-20 minutes.

• Alkyne Addition: Add the terminal alkyne (1.2 eq.) dropwise via syringe.

• Reaction: Heat the reaction mixture to 50-70°C and stir for 4-12 hours.

  • Scientist's Note: The reaction is often exothermic upon alkyne addition. For sensitive substrates, the reaction can be run at room temperature, though it may require longer reaction times.[9]

• Monitoring: Monitor the reaction by TLC until the N-ethyl-3-iodoaniline is fully consumed.

• Work-up: a. Cool the reaction to room temperature. A precipitate of triethylammonium iodide will be present. b. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst residues and salts. c. Transfer the filtrate to a separatory funnel and wash with saturated aqueous ammonium chloride (to remove copper salts), followed by water and brine.[6] d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.[6] If a trimethylsilyl (TMS)-protected alkyne was used, the TMS group can be easily removed using a mild base like K₂CO₃ in methanol to yield the terminal alkyne monomer.

Data Presentation: Reaction Parameters

The Sonogashira coupling is versatile. The following table provides example conditions for synthesizing different derivatives.

Entry	R-Group on Alkyne	Pd Catalyst (mol%)	Cu(I) Cocatalyst (mol%)	Base	Solvent	Temp (°C)	Approx. Yield (%)
1	Phenyl	3	6	TEA	Toluene	60	85-95
2	Trimethylsilyl (TMS)	3	6	TEA	THF	50	90-98
3	4-Methoxyphenyl	2.5	5	Diisopropylamine	THF	RT	80-90
4	1-Hexynyl	4	8	TEA	DMF	70	75-85

Characterization and Validation

Confirming the identity and purity of the synthesized monomers is a critical self-validating step before their use in materials science applications.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Expect to see the disappearance of the terminal alkyne proton (if present) around 3.0 ppm and the appearance of characteristic aromatic signals. The ethyl group will show a quartet (~3.3 ppm) and a triplet (~1.2 ppm).

  • ¹³C NMR: The appearance of two new quaternary carbon signals in the range of 80-100 ppm is definitive proof of the internal alkyne formation.

• Infrared (IR) Spectroscopy:

  • Look for the disappearance of the terminal C≡C-H stretch (a sharp peak around 3300 cm⁻¹) if a terminal alkyne was formed.

  • The internal C≡C stretch will be present as a weak peak around 2200-2230 cm⁻¹.

  • The N-H stretch will be visible around 3400 cm⁻¹.

• Mass Spectrometry (MS): Provides the molecular weight of the synthesized compound, confirming the successful coupling.

Application in Material Science: Polymerization

These monomers are excellent precursors for synthesizing conjugated polymers via oxidative coupling or other polymerization techniques. For instance, chemical oxidative polymerization can be carried out using an oxidant like ammonium persulfate in an acidic medium.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Polymerization of new aniline derivatives: synthesis, characterization and application as sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]

Application Note: Quantitative Analysis of N-ethyl-3-ethynylaniline using Reversed-Phase HPLC-UV and GC-MS

Abstract

This document provides detailed analytical methods for the accurate quantification of N-ethyl-3-ethynylaniline, a key intermediate in various synthetic applications, including pharmaceutical development. Two robust and validated methods are presented: a primary method using Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) for routine quantification, and a confirmatory method using Gas Chromatography-Mass Spectrometry (GC-MS) for enhanced specificity and trace-level analysis. The protocols herein are designed for researchers, scientists, and drug development professionals, offering step-by-step guidance on sample preparation, instrument configuration, and data analysis, all grounded in established scientific principles and regulatory expectations.

Introduction and Method Selection Rationale

N-ethyl-3-ethynylaniline (C₁₀H₁₁N, Molar Mass: 145.20 g/mol ) is an aromatic amine containing both a secondary amine and a terminal alkyne group.[1] Its unique structure makes it a valuable building block in organic synthesis. Accurate and precise quantification is critical for process control, impurity profiling, and stability testing in regulated environments such as drug development.

The selection of analytical techniques is dictated by the physicochemical properties of the analyte. N-ethyl-3-ethynylaniline is a relatively non-polar molecule (predicted XlogP: 2.5) with a chromophore (the aniline ring) suitable for UV detection.[1] Its predicted boiling point and thermal stability also make it amenable to gas chromatography.

• Reversed-Phase HPLC (RP-HPLC) is the most widely used technique in the pharmaceutical industry for its robustness, versatility, and efficiency in separating organic molecules.[2][3] Given the analyte's properties, an RP-HPLC method with a C18 stationary phase and UV detection is the logical primary choice. This method offers excellent precision and is suitable for quantifying the analyte in various sample matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful confirmatory technique. While GC is well-suited for analyzing volatile and semi-volatile aromatic amines, the mass spectrometer provides unambiguous identification based on the analyte's mass-to-charge ratio and fragmentation pattern, offering superior specificity compared to UV detection alone.[4][5][6] This is particularly important for distinguishing the analyte from structurally similar impurities.

The validation of these methods should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are suitable for their intended purpose.[7][8][9][10]

Physicochemical Properties of N-ethyl-3-ethynylaniline

A summary of key properties, derived from analogous compounds and predictive models, is essential for method development.

Property	Value / Observation	Source / Justification
Molecular Formula	C₁₀H₁₁N	PubChem[1]
Molecular Weight	145.20 g/mol	PubChem[1]
Predicted XlogP	2.5	PubChem[1] (Indicates good retention on a C18 column)
Solubility	Insoluble in water; Soluble in organic solvents like Acetonitrile, Methanol, Chloroform.	Based on analogous compounds like 3-ethynylaniline.[11][12]
UV Absorbance	Expected λmax ~240-280 nm	Based on the aniline chromophore.
Boiling Point	High; suitable for GC analysis.	Based on analogous compounds like 3-ethynylaniline (240.5 °C) and N-ethyl-3-methylaniline (221 °C).[11][13]

Primary Method: RP-HPLC with UV Detection

This method is designed for the routine quantification of N-ethyl-3-ethynylaniline in samples such as reaction mixtures or formulation matrices.

Principle

The sample is dissolved in a suitable diluent and injected into an HPLC system. The separation occurs on a non-polar (C18) stationary phase with a polar mobile phase.[3][14] The analyte is retained based on its hydrophobicity and is detected by a UV detector as it elutes from the column. Quantification is achieved by comparing the peak area of the analyte to that of a calibration curve prepared from certified reference standards.

Experimental Protocol

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• N-ethyl-3-ethynylaniline reference standard (≥98% purity).

• HPLC-grade Acetonitrile (ACN) and Water.

• Phosphoric acid or Formic acid (for pH adjustment).[15][16]

• Volumetric flasks, pipettes, and autosampler vials.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a mobile phase consisting of Acetonitrile and Water (e.g., 60:40 v/v). Add 0.1% formic acid to the aqueous portion to improve peak shape by ensuring the aniline nitrogen is protonated. Filter through a 0.45 µm filter and degas.

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of N-ethyl-3-ethynylaniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 ACN:Water mixture (Diluent).

• Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the stock solution. A suggested range is 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh the sample containing N-ethyl-3-ethynylaniline and dissolve it in the diluent to achieve a final concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  Parameter	Recommended Setting	Rationale
  Column	C18, 4.6 x 150 mm, 5 µm	Industry standard for non-polar analytes.[14]
  Mobile Phase	60:40 (v/v) Acetonitrile:Water with 0.1% Formic Acid	Provides good retention and peak shape for anilines.[15][16]
  Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
  Column Temperature	30 °C	Ensures reproducible retention times.
  Injection Volume	10 µL	Balances sensitivity and peak shape.
  Detection	UV at 254 nm	Common wavelength for aromatic compounds. A full scan (200-400 nm) is recommended during method development to find the optimal wavelength.

  | Run Time | ~10 minutes | Adjust as needed to ensure complete elution. |

• Data Analysis:

  • Integrate the peak area for N-ethyl-3-ethynylaniline.

  • Construct a calibration curve by plotting peak area vs. concentration.

  • Perform a linear regression analysis (y = mx + c). The correlation coefficient (r²) should be ≥ 0.999.

  • Calculate the concentration in the unknown sample using the regression equation.

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides definitive identification and is ideal for trace analysis or when dealing with complex matrices where co-eluting peaks may interfere with the HPLC-UV method.

Principle

A liquid sample is injected into a heated inlet, where it is vaporized. The gaseous analytes are carried by an inert gas (e.g., helium) through a capillary column.[4] Separation is based on the analytes' boiling points and interactions with the stationary phase. As components elute, they enter a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing a unique mass spectrum for identification.[17]

Experimental Protocol

Instrumentation and Materials:

• GC system with a split/splitless injector and a Mass Spectrometric detector (e.g., single quadrupole).

• Capillary Column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase like a DB-5ms or equivalent).

• N-ethyl-3-ethynylaniline reference standard (≥98% purity).

• GC-grade solvent (e.g., Ethyl Acetate, Dichloromethane).

• Helium (carrier gas, 99.999% purity).

• Autosampler vials with inserts.

Step-by-Step Methodology:

• Standard Stock and Calibration Solutions: Prepare stock and calibration standards similarly to the HPLC method, but use a volatile GC-compatible solvent like ethyl acetate. A typical concentration range would be 0.1 µg/mL to 20 µg/mL.

• Sample Preparation: Dilute the sample in the chosen solvent to fall within the calibration range. No filtration is typically needed if the sample is fully dissolved and non-particulate.

• GC-MS Conditions:

  Parameter	Recommended Setting	Rationale
  Column	DB-5ms (or equivalent), 30m x 0.25mm, 0.25µm	A robust, general-purpose column suitable for aromatic amines.[17]
  Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert and provides good efficiency.
  Inlet Temperature	250 °C	Ensures complete vaporization without degradation.
  Injection Mode	Split (e.g., 20:1) or Splitless	Use split for higher concentrations to avoid detector saturation; use splitless for trace analysis.
  Injection Volume	1 µL	Standard for GC.
  Oven Program	Start at 100°C, hold 1 min, ramp at 15°C/min to 280°C, hold 5 min.	This program should effectively separate the analyte from common solvents and impurities.
  MS Transfer Line	280 °C	Prevents analyte condensation.
  Ion Source Temp.	230 °C	Standard for electron ionization (EI).
  Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode, produces reproducible fragmentation patterns.

  | Acquisition Mode | Full Scan (m/z 40-400) and/or Selected Ion Monitoring (SIM) | Use Full Scan for identification. Use SIM for quantification by monitoring characteristic ions (e.g., m/z 145 for the molecular ion and 130 for [M-CH₃]⁺) to enhance sensitivity and selectivity. |

• Data Analysis:

  • Identify the N-ethyl-3-ethynylaniline peak by its retention time and by comparing its mass spectrum to a reference standard or library.

  • For quantification, construct a calibration curve using the peak area of the primary quantifier ion from the SIM data.

  • Calculate the concentration in the unknown sample.

Method Validation and Data Presentation

Both methods should be validated according to ICH Q2(R1) guidelines.[7][8] Key parameters to be assessed are summarized below.

Validation Parameter	HPLC-UV Typical Acceptance Criteria	GC-MS Typical Acceptance Criteria
Specificity	Peak purity index > 990 (DAD); No interference at analyte RT.	Correct retention time and mass spectrum match.
Linearity (r²)	≥ 0.999	≥ 0.995
Range	e.g., 1 - 100 µg/mL	e.g., 0.1 - 20 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (% RSD)	Repeatability (n=6): ≤ 1.0%; Intermediate: ≤ 2.0%	Repeatability (n=6): ≤ 5.0%; Intermediate: ≤ 10.0%
LOD (Signal-to-Noise)	S/N ≥ 3	S/N ≥ 3 (SIM mode)
LOQ (Signal-to-Noise)	S/N ≥ 10	S/N ≥ 10 (SIM mode)

Visual Workflow Diagram

The general analytical workflow for quantifying N-ethyl-3-ethynylaniline is depicted below.

Caption: General workflow for the quantification of N-ethyl-3-ethynylaniline.

Conclusion

This application note provides two comprehensive, scientifically-grounded methods for the quantification of N-ethyl-3-ethynylaniline. The RP-HPLC-UV method serves as a robust primary technique for routine analysis, while the GC-MS method offers enhanced specificity and sensitivity for confirmation and trace-level detection. Adherence to these protocols, coupled with proper method validation, will ensure the generation of accurate, reliable, and defensible analytical data suitable for research and regulated drug development environments.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7603, N-ethyl-3-methylaniline." PubChem, [Link].

• Mori, C., et al. "GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases." Journal of Analytical Toxicology, vol. 45, no. 8, 2021, pp. 913-919, [Link].

• SIELC Technologies. "N-Ethyl-3-methylaniline." [Link].

• Google Patents.

• ResearchGate. "High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization." [Link].

• Shimadzu. "Analysis of aromatic amines derived from Azo colorants using H2 carrier gas." [Link].

• LookChem. "3-Ethynylaniline." [Link].

• Kruve, A. "Reversed phase liquid chromatography." YouTube, uploaded by Kruvelab, 5 Jan. 2021, [Link].

• Gann, P. H., et al. "GC/MS analysis of biologically important aromatic amines. Application to human dosimetry." Biomedical and Environmental Mass Spectrometry, vol. 16, no. 1-12, 1988, pp. 317-22, [Link].

• Cheméo. "Chemical Properties of Aniline, 3-ethyl- (CAS 587-02-0)." [Link].

• U.S. Food and Drug Administration. "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry." [Link].

• PubChem. "N-ethyl-3-ethynylaniline." [Link].

• Agilent Technologies. "Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms." [Link].

• Feilden, A., et al. "Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis." Molecules, vol. 27, no. 19, 2022, p. 6533, [Link].

• ChemBK. "3-ethynylaniline." [Link].

• IOSR Journal of Pharmacy. "An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy." [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 11475, 3-Ethylaniline." PubChem, [Link].

• U.S. Food and Drug Administration. "Q2(R1) Validation of Analytical Procedures: Text and Methodology." [Link].

• SIELC Technologies. "Separation of Aniline on Newcrom R1 HPLC column." [Link].

• International Council for Harmonisation. "Quality Guidelines." [Link].

• Pharma Approach. "ICH Q2 Validation of Analytical Procedures." YouTube, 31 Oct. 2024, [Link].

• Starodub. "Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures." [Link].

Sources

• 1. PubChemLite - N-ethyl-3-ethynylaniline (C10H11N) [pubchemlite.lcsb.uni.lu]
• 2. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iosrphr.org [iosrphr.org]
• 4. academic.oup.com [academic.oup.com]
• 5. GC/MS analysis of biologically important aromatic amines. Application to human dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 8. fda.gov [fda.gov]
• 9. youtube.com [youtube.com]
• 10. starodub.nl [starodub.nl]
• 11. lookchem.com [lookchem.com]
• 12. chembk.com [chembk.com]
• 13. N-ethyl-3-methylaniline | C9H13N | CID 7603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. N-Ethyl-3-methylaniline | SIELC Technologies [sielc.com]
• 16. Separation of Aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. peakscientific.com [peakscientific.com]

Introduction: The Strategic Importance of N-ethyl-3-ethynylaniline

An Application Guide to the Scalable Synthesis of N-ethyl-3-ethynylaniline

N-ethyl-3-ethynylaniline is a crucial intermediate in modern organic synthesis, particularly valued within the pharmaceutical industry. Its unique bifunctional structure, featuring a reactive terminal alkyne and a nucleophilic secondary amine, makes it an essential building block for complex molecular architectures. Most notably, it is a key precursor in the multi-step synthesis of Erlotinib (marketed as Tarceva), a potent epidermal growth factor receptor (EGFR) inhibitor used in the treatment of non-small cell lung cancer and pancreatic cancer.[1][2] The growing demand for such targeted therapies necessitates robust, scalable, and economically viable synthetic routes to high-purity intermediates like N-ethyl-3-ethynylaniline.

This guide provides a comprehensive, field-tested protocol for the large-scale synthesis of N-ethyl-3-ethynylaniline. The presented strategy is a two-part process designed for efficiency and scalability:

• Part 1: A Palladium/Copper-Catalyzed Sonogashira Coupling to construct the core 3-ethynylaniline scaffold.

• Part 2: A Catalytic Reductive Amination for the selective N-ethylation of the aniline intermediate.

This document moves beyond a simple recitation of steps, delving into the mechanistic rationale behind procedural choices, offering insights into process control, and outlining stringent safety and analytical protocols to ensure a self-validating and reproducible synthesis.

Overall Synthetic Workflow

The synthesis is logically divided into two primary transformations, starting from the commercially available 3-iodoaniline. The workflow is designed to minimize complex purification steps and maximize throughput, critical considerations for industrial-scale production.

Caption: Overall two-part synthetic route.

Part 1: Synthesis of 3-Ethynylaniline via Sonogashira Coupling

The Sonogashira reaction is a cornerstone of modern cross-coupling chemistry, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] It is catalyzed by a palladium complex, with a copper(I) salt acting as a co-catalyst.[4][5] For large-scale applications, using a protected alkyne like (trimethylsilyl)acetylene (TMSA) is advantageous as it prevents self-coupling (Glaser coupling) of the terminal alkyne, thereby improving yield and simplifying purification.

Mechanistic Insight: The Dual Catalytic Cycle

The reaction's efficiency stems from two interconnected catalytic cycles.[6]

• The Palladium Cycle: A Pd(0) species undergoes oxidative addition into the aryl-iodine bond of 3-iodoaniline. The resulting Pd(II) complex then undergoes transmetalation with a copper(I) acetylide, furnished by the copper cycle. A final reductive elimination step forms the C-C bond, yielding the product and regenerating the active Pd(0) catalyst.

• The Copper Cycle: The amine base deprotonates the terminal alkyne, which then coordinates with a Cu(I) salt (e.g., CuI) to form a highly reactive copper(I) acetylide intermediate. This species is the crucial nucleophile for the transmetalation step in the palladium cycle.

Caption: Interconnected Palladium and Copper catalytic cycles.

Protocol 1: Large-Scale Preparation of 3-Ethynylaniline

This two-step protocol first performs the coupling to yield the silyl-protected intermediate, which is then deprotected in the same reaction vessel (a "one-pot" approach) to simplify the workflow.

Reagent and Materials Table

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Eq.
3-Iodoaniline	219.01	1.00 kg	4.56	1.0
(Trimethylsilyl)acetylene	98.22	560 g (780 mL)	5.70	1.25
Pd(PPh₃)₂Cl₂	701.90	32.0 g	0.0456	0.01
Copper(I) Iodide (CuI)	190.45	17.4 g	0.0912	0.02
Triethylamine (Et₃N)	101.19	1.38 kg (1.90 L)	13.68	3.0
Tetrahydrofuran (THF)	72.11	8.0 L	-	-
Methanol (MeOH)	32.04	5.0 L	-	-
Potassium Carbonate (K₂CO₃)	138.21	950 g	6.87	1.5
Ethyl Acetate	88.11	As needed	-	-
Saturated Brine	-	As needed	-	-
Anhydrous MgSO₄	120.37	As needed	-	-

Step-by-Step Methodology

• Reactor Setup: Under an inert nitrogen atmosphere, charge a 20 L jacketed glass reactor with 3-iodoaniline (1.00 kg), Pd(PPh₃)₂Cl₂ (32.0 g), and CuI (17.4 g).

• Solvent Addition: Add anhydrous tetrahydrofuran (8.0 L) and triethylamine (1.90 L) to the reactor. Begin stirring to form a slurry.

• Alkyne Addition: Carefully add (trimethylsilyl)acetylene (780 mL) dropwise via an addition funnel over 1 hour. An initial exotherm is expected; maintain the internal temperature below 40°C using the reactor jacket.

• Reaction Monitoring (Coupling): Heat the reaction mixture to 50°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the 3-iodoaniline is consumed.

• Deprotection: Once the coupling is complete, cool the reactor to 20°C. Add methanol (5.0 L) followed by the portion-wise addition of potassium carbonate (950 g).

• Reaction Monitoring (Deprotection): Stir the mixture at room temperature for 2-3 hours. Monitor the disappearance of the silylated intermediate by TLC/HPLC.

• Workup:

  • Filter the reaction mixture through a pad of celite to remove the catalyst and salts. Wash the filter cake with ethyl acetate (2 x 1 L).

  • Combine the filtrates and concentrate under reduced pressure to remove the bulk of the solvents.

  • Dilute the resulting oil with ethyl acetate (5 L) and wash sequentially with water (2 x 2 L) and saturated brine (1 x 2 L).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3-ethynylaniline as a dark oil.

• Purification: Purify the crude product by vacuum distillation to obtain 3-ethynylaniline as a light yellow to brown liquid (Boiling Point: 92-93 °C).[7] The expected yield is 450-500 g (84-93%).

Part 2: Synthesis of N-ethyl-3-ethynylaniline via Reductive Amination

Reductive amination is a highly efficient method for forming amines from carbonyl compounds.[8] This protocol utilizes a heterogeneous palladium on carbon (Pd/C) catalyst with hydrogen gas. The reaction proceeds through the in-situ formation of an enamine/imine intermediate between 3-ethynylaniline and acetaldehyde, which is immediately hydrogenated to the target N-ethyl product.[9][10] This method provides high selectivity for the mono-alkylated product and avoids the use of stoichiometric, and often hazardous, reducing agents like sodium borohydride.

Reagent and Materials Table

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Eq.
3-Ethynylaniline	117.15	450 g	3.84	1.0
Acetaldehyde	44.05	186 g (237 mL)	4.22	1.1
10% Palladium on Carbon (Pd/C)	-	22.5 g	-	5% w/w
Ethanol (200 proof)	46.07	4.5 L	-	-
Hydrogen Gas (H₂)	2.02	As needed	-	-
Celite	-	As needed	-	-

Step-by-Step Methodology

• Reactor Setup: To a suitable high-pressure reactor (e.g., a Parr hydrogenator), add 3-ethynylaniline (450 g) and ethanol (4.5 L).

• Catalyst Addition: Under a nitrogen blanket, carefully add 10% Pd/C catalyst (22.5 g). Caution: Pd/C can be pyrophoric and should be handled with care, preferably as a water-wet paste or under an inert atmosphere.

• Reactant Addition: Cool the mixture to 10-15°C and slowly add acetaldehyde (237 mL) while stirring.

• Hydrogenation: Seal the reactor. Purge the headspace three times with nitrogen, followed by three purges with hydrogen gas. Pressurize the reactor to 50 psi with hydrogen.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 8-12 hours. Monitor the reaction by observing the cessation of hydrogen uptake.

• Workup:

  • Carefully vent the reactor and purge three times with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Caution: The filter cake may be pyrophoric; do not allow it to dry in the air. Quench carefully with water.

  • Rinse the filter cake with a small amount of ethanol.

• Purification:

  • Combine the filtrates and concentrate under reduced pressure to remove the ethanol.

  • The resulting crude oil can be purified by vacuum distillation to yield N-ethyl-3-ethynylaniline as a clear to pale yellow liquid. The expected yield is 480-520 g (86-93%).

Characterization and Quality Control

The identity and purity of the final product must be confirmed using standard analytical techniques.

Technique	Expected Result for N-ethyl-3-ethynylaniline
¹H NMR	Peaks corresponding to aromatic protons, the ethynyl proton, the ethyl group (quartet and triplet), and the N-H proton.
¹³C NMR	Resonances for aromatic carbons, two distinct alkyne carbons, and the ethyl group carbons.
FT-IR	Characteristic absorptions for the C≡C-H stretch (~3300 cm⁻¹), C≡C stretch (~2100 cm⁻¹), N-H stretch (~3400 cm⁻¹), and aromatic C-H stretches.
GC-MS	A molecular ion peak (M+) corresponding to the molecular weight of 145.21 g/mol .
HPLC	Purity assessment, typically >98% for use in pharmaceutical applications.

Safety and Handling

Large-scale organic synthesis requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a flame-retardant lab coat, and chemical-resistant gloves.[11]

• Ventilation: All operations should be performed in a well-ventilated fume hood or a walk-in hood.[12]

• Inert Atmosphere: The Sonogashira coupling and catalyst handling steps must be conducted under an inert atmosphere (nitrogen or argon) to prevent catalyst deactivation and potential side reactions.[4]

• Hydrogenation Safety: Hydrogen gas is highly flammable. Use a properly rated and maintained hydrogenation reactor. Ensure the system is leak-tested and properly purged before and after the reaction.

• Catalyst Handling: Palladium on carbon is pyrophoric, especially after use. The catalyst should never be allowed to dry in the air and must be filtered and quenched carefully.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• CN103804201A - Synthesis method for intermediate 3-aminophenylacetylene of antitumor drug erlotinib.

• Sonogashira Coupling - Chemistry LibreTexts. [Link]

• Sonogashira Coupling - Organic Chemistry Portal. [Link]

• Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives - Journal of Chemical and Pharmaceutical Research. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry - ACS Chemical Reviews. [Link]

• N-ethyl aniline preparation method - Eureka | Patsnap. [Link]

• CN103145562A - N-ethyl aniline preparation method - Google P

• N-Ethyl-3-methylaniline - SIELC Technologies. [Link]

• Sonogashira coupling - Wikipedia. [Link]

• Design and synthesis of two epoxide derivatives from 3-Ethynylaniline - ResearchGate. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). [Link]

• CN102557977A - Synthesis intermediate of erlotinib and preparation method thereof - Google P

• PREPARATION OF ERLOTINIB HYDROCHLORIDE - Vietnam Journal of Chemistry. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals - Journal of Agricultural and Food Chemistry. [Link]

• An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class - Journal of Chemical Education. [Link]

• What is the best procedure for Sonogashira coupling? - ResearchGate. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - National Institutes of Health. [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - RSC Advances. [Link]

• Review: Methods of synthesis of erlotinib and its derivatives as tyrosine kinase inhibitor in 2020-2025 - ResearchGate. [Link]

• Palladium Catalysts for Cross-Coupling Reaction - ResearchGate. [Link]

• A Review on Palladium Catalyzed Coupling Reactions - International Journal of Pharmaceutical and Chemical Sciences. [Link]

• Modified Synthesis of Erlotinib Hydrochloride - PMC - NIH. [Link]

• Purification of Organic Compounds: from Crude Product to Purity - EMU Physics Department. [Link]

Sources

• 1. CN102557977A - Synthesis intermediate of erlotinib and preparation method thereof - Google Patents [patents.google.com]
• 2. Modified Synthesis of Erlotinib Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemimpex.com [chemimpex.com]
• 8. jocpr.com [jocpr.com]
• 9. N-ethyl aniline preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. echemi.com [echemi.com]

Technical Notes & Optimization

Technical Support Center: Catalyst Selection for Cross-Coupling with N-ethyl-3-ethynylaniline

Welcome to the technical support center for cross-coupling reactions involving N-ethyl-3-ethynylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on catalyst selection and troubleshooting for Sonogashira cross-coupling reactions with this specific electron-rich alkyne.

Introduction to the Challenge

N-ethyl-3-ethynylaniline is a valuable building block, but its chemical nature presents unique challenges in Sonogashira cross-coupling. The presence of the N-ethylamino group makes the molecule electron-rich and introduces a potential coordinating site (the nitrogen atom) that can interact with the catalyst. These factors can influence catalyst activity, lead to unwanted side reactions, and necessitate careful optimization of reaction conditions. This guide provides a structured approach to navigating these challenges, from initial catalyst choice to advanced troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the standard starting point for a Sonogashira coupling with N-ethyl-3-ethynylaniline?

A standard and reliable starting point is a palladium-phosphine complex with a copper(I) co-catalyst.[1][2] A typical system would be Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄ as the palladium source, CuI as the co-catalyst, and an amine base like triethylamine (TEA) or diisopropylamine (DIPA), which can also serve as the solvent.[1] This classic system is effective for coupling with a wide range of aryl iodides and bromides under mild conditions.[1][3]

Q2: Do I need to use a copper co-catalyst? What are the risks?

While copper(I) salts like CuI significantly increase the reaction rate, they are not always necessary and can introduce a major side reaction: the oxidative homocoupling of N-ethyl-3-ethynylaniline to form a 1,3-diyne (Glaser coupling).[1][4] This is particularly problematic under aerobic conditions. If you observe significant formation of this dimer, switching to a copper-free protocol is the recommended solution.[1]

Q3: How does the electron-donating N-ethylamino group affect the reaction?

The N-ethylamino group is a strong electron-donating group, which increases the electron density of the alkyne. This can be beneficial, but it also presents challenges:

• Catalyst Inhibition: The nitrogen atom can coordinate to the palladium center, potentially acting as a competing ligand and inhibiting catalytic activity.

• Increased Reactivity towards Homocoupling: The electron-rich nature can make the alkyne more susceptible to oxidative Glaser dimerization, especially in the presence of copper and oxygen.[5]

Q4: What are the best ligands for this type of substrate?

The choice of ligand is critical.

• For standard conditions: Triphenylphosphine (PPh₃) is a common starting point.[3]

• For challenging substrates (e.g., aryl chlorides or sterically hindered partners): More electron-rich and bulky phosphine ligands such as XPhos or P(t-Bu)₃ are often more effective.[3][5] These ligands promote the formation of highly active monoligated palladium complexes that facilitate the difficult oxidative addition step.[6]

• For copper-free systems: N-Heterocyclic Carbenes (NHCs) have emerged as powerful ligands that can stabilize the palladium catalyst and promote high turnover numbers without a copper co-catalyst.[3]

Troubleshooting Guide

This section addresses common problems encountered when performing Sonogashira couplings with N-ethyl-3-ethynylaniline.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Product	1. Catalyst Inactivity: The Pd(II) precatalyst is not being reduced to the active Pd(0) species. 2. Catalyst Deactivation: The aniline nitrogen may be coordinating to the palladium, inhibiting the catalytic cycle.[7][8] 3. Poor Oxidative Addition: The aryl halide (especially chloride or a sterically hindered bromide) is too unreactive for the chosen catalyst system.[9] 4. Base Incompatibility: The chosen base may be too weak or may be causing substrate decomposition.	1. Switch to a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃. 2. Increase Ligand Steric Bulk: Use a bulkier ligand (e.g., XPhos, SPhos, P(t-Bu)₃) to favor the active monoligated Pd complex and discourage nitrogen coordination.[5] 3. Change Ligand/Catalyst System: For aryl chlorides, a more potent catalyst system like a palladacycle or a Pd/NHC complex is often required.[10] 4. Screen Bases: Try a different amine base (e.g., DIPA, piperidine) or an inorganic base like K₂CO₃ or Cs₂CO₃, especially if your substrate is sensitive.[1][11]
Significant Alkyne Homocoupling (Glaser Product)	1. Presence of Oxygen: Oxygen promotes the copper-mediated oxidative dimerization of the alkyne.[1] 2. High Copper Concentration: The copper co-catalyst is the primary mediator of this side reaction.[4]	1. Ensure Rigorous Degassing: Thoroughly degas all solvents and reagents and maintain an inert atmosphere (Nitrogen or Argon) throughout the reaction. 2. Reduce or Eliminate Copper: Lower the CuI loading (e.g., to 0.5-1 mol%). If the problem persists, switch to a copper-free protocol .[2] Effective copper-free systems often use stronger bases and specialized ligands.
Formation of Palladium Black	1. Catalyst Decomposition: The palladium catalyst is unstable under the reaction conditions and is precipitating out of solution. 2. Insufficient Ligand: The ligand-to-palladium ratio is too low to stabilize the active catalytic species.	1. Use a More Stable Precatalyst: Palladacycles or pre-formed Pd-NHC complexes are often more robust.[3] 2. Increase Ligand Loading: Add a slight excess of the phosphine ligand to maintain a stabilizing environment for the palladium center. 3. Lower Reaction Temperature: If possible, running the reaction at a lower temperature can slow down decomposition pathways.
Reaction Stalls Before Completion	1. Catalyst Death: The catalyst has a limited lifetime under the reaction conditions and deactivates over time. 2. Inhibitor Formation: A byproduct of the reaction may be inhibiting the catalyst.	1. Add a Second Charge of Catalyst: If the reaction stalls, adding a fresh portion of the palladium catalyst and ligand can sometimes restart it. 2. Switch to a More Robust Ligand: As mentioned previously, bulky biarylphosphine ligands or NHC ligands can provide greater catalyst stability and longevity.[7]

Experimental Protocols & Methodologies

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

This protocol is a good starting point for coupling N-ethyl-3-ethynylaniline with aryl iodides or activated aryl bromides.

Step-by-Step Methodology:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 mmol, 1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%), and CuI (0.02 mmol, 2 mol%).

• Evacuate and backfill the flask with the inert gas three times.

• Add degassed triethylamine (5 mL).

• Add N-ethyl-3-ethynylaniline (1.1 mmol, 1.1 equiv.) via syringe.

• Stir the reaction mixture at room temperature or heat to 50-70 °C, monitoring by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove catalyst residues.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is recommended when alkyne homocoupling is a significant issue. It often requires a stronger base and a more specialized ligand.

Step-by-Step Methodology:

• To a dry Schlenk flask under an inert atmosphere, add the aryl halide (1.0 mmol, 1.0 equiv.), Pd₂(dba)₃ (0.01 mmol, 1 mol%), and XPhos (0.04 mmol, 4 mol%).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed THF (5 mL) followed by N-ethyl-3-ethynylaniline (1.2 mmol, 1.2 equiv.).

• Add a strong, non-nucleophilic base such as Cs₂CO₃ (2.0 mmol, 2.0 equiv.) or K₃PO₄.

• Heat the reaction mixture to 80-100 °C, monitoring by TLC or LC-MS.

• Workup and purification are similar to Protocol 1.

Visual Guides & Workflows

Catalyst System Selection Workflow

This diagram provides a decision-making framework for selecting an initial catalyst system based on the coupling partner for N-ethyl-3-ethynylaniline.

Caption: Decision tree for initial catalyst selection.

Simplified Sonogashira Catalytic Cycle

This diagram illustrates the key steps in the palladium-catalyzed cycle. The aniline substrate can interfere at multiple points, particularly by coordinating to the Pd(0) or Pd(II) species.

Caption: Key steps of the Sonogashira catalytic cycle.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. Available at: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]

• Plenio, H., & Fleckenstein, C. A. (2012). A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. The Journal of Organic Chemistry, 77(6), 2798–2809. Available at: [Link]

• Bar-Ziv, R., et al. (2022). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Catalysis, 12(15), 9406–9416. Available at: [Link]

• Hartwig, J. F. (2007). The "Ideal" Ligand for Palladium-Catalyzed Cross-Coupling Reactions. Inorganic Chemistry, 46(6), 1936–1947. Available at: [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. Available at: [Link]

• U.S. Patent No. 7,642,391 B1. (2010). Palladium-catalyzed coupling of aryl halides with alkynes.

• Hu, H., Yang, F., & Wu, Y. (2013). Palladacycle-Catalyzed Deacetonative Sonogashira Coupling of Aryl Propargyl Alcohols with Aryl Chlorides. The Journal of Organic Chemistry, 78(20), 10506–10511. Available at: [Link]

• Ji, L., et al. (2019). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT. Available at: [Link]

• Gielen, S., et al. (2024). Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides. ChemRxiv. Available at: [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. US7642391B1 - Palladium-catalyzed coupling of aryl halides with alkynes - Google Patents [patents.google.com]
• 5. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 6. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 7. Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions [dspace.mit.edu]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Reactivity in Small Molecule Immunoassays: A Comparative Study Featuring N-ethyl-3-ethynylaniline

For researchers, scientists, and drug development professionals, the specificity of an immunoassay is paramount. An antibody's ability to selectively bind to its target analyte, without being deceived by structurally similar molecules, underpins the reliability of quantitative data. This guide provides an in-depth technical comparison of cross-reactivity, centered around the novel hapten, N-ethyl-3-ethynylaniline. We will explore the causal logic behind designing a cross-reactivity study, present a detailed experimental protocol, and analyze hypothetical data to illustrate how to assess and compare assay specificity against relevant chemical analogs.

Introduction: The Imperative of Specificity in Hapten Immunoassays

Small molecules, or haptens, like N-ethyl-3-ethynylaniline, present a unique challenge in immunoassay development. Due to their small size, they are not immunogenic on their own and must be conjugated to a larger carrier protein to elicit an antibody response. The resulting antibodies recognize specific epitopes on the hapten. However, minor structural similarities between the target hapten and other molecules can lead to cross-reactivity, where the antibody binds to non-target compounds.[1][2][3] This can result in false-positive signals or an overestimation of the analyte's concentration, compromising the integrity of experimental results, particularly in areas like therapeutic drug monitoring and clinical diagnostics.[4][5]

N-ethyl-3-ethynylaniline, a substituted aniline derivative, is a valuable chemical intermediate in the synthesis of various compounds, including pharmaceuticals.[6][7] An immunoassay for this compound could be crucial for pharmacokinetic studies, manufacturing quality control, or environmental monitoring. This guide, therefore, uses N-ethyl-3-ethynylaniline as a focal point to demonstrate a robust methodology for evaluating assay specificity.

Designing a Cross-Reactivity Study: A Self-Validating System

The cornerstone of a trustworthy cross-reactivity study is a well-designed experiment that is inherently self-validating. For haptens, the most appropriate format is a competitive enzyme-linked immunosorbent assay (ELISA) .[8][9][10] This format is ideal because it directly measures the ability of a compound to compete with a labeled version of the target analyte for a limited number of antibody binding sites.[10]

The Rationale Behind a Competitive ELISA for Cross-Reactivity

In a competitive ELISA for a small molecule, an antibody specific to the target analyte is immobilized on a solid phase (e.g., a microplate well). A known amount of enzyme-labeled analyte is then introduced along with the sample containing the unknown amount of unlabeled analyte. The unlabeled analyte from the sample and the labeled analyte compete for binding to the antibody. The amount of bound enzyme-labeled analyte is inversely proportional to the concentration of the unlabeled analyte in the sample.[11]

This principle is extended to assess cross-reactivity. Instead of the target analyte, we introduce potential cross-reactants at varying concentrations and measure their ability to displace the labeled target analyte. The degree of displacement reflects the cross-reactant's affinity for the antibody.

Selection of Comparator Compounds

The choice of compounds to test for cross-reactivity is critical and should be based on structural similarity to the target analyte. For N-ethyl-3-ethynylaniline, logical comparators would include:

• Parent Molecule: Aniline

• Structural Analogs (variations in substituents):

  • N-ethyl-3-methylaniline[12]

  • 3-Ethynylaniline[6][7]

  • N-Ethylaniline[13]

  • 3-Ethylaniline[14]

• Structurally Dissimilar Compound (Negative Control): A compound with a completely different chemical structure (e.g., Toluene) to ensure that the observed inhibition is due to specific binding interactions.

These compounds allow for a systematic evaluation of which structural features of N-ethyl-3-ethynylaniline are critical for antibody recognition.

Experimental Protocol: A Step-by-Step Guide to a Competitive ELISA for Cross-Reactivity

This section details a comprehensive, step-by-step protocol for assessing the cross-reactivity of an antibody raised against N-ethyl-3-ethynylaniline.

Reagents and Materials

• Coating Buffer: 0.05 M Carbonate-Bicarbonate buffer, pH 9.6.

• Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween-20 (PBST).

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS.

• Assay Buffer: 0.1% BSA in PBST.

• Antibody: Monoclonal antibody specific for N-ethyl-3-ethynylaniline.

• Enzyme Conjugate: N-ethyl-3-ethynylaniline conjugated to Horseradish Peroxidase (HRP).

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine) solution.

• Stop Solution: 2 M Sulfuric Acid.

• Microplates: 96-well high-binding polystyrene plates.

• Analytes: N-ethyl-3-ethynylaniline (standard) and comparator compounds.

Experimental Workflow

The following diagram illustrates the key steps in the competitive ELISA workflow for determining cross-reactivity.

Caption: Competitive ELISA workflow for cross-reactivity assessment.

Detailed Procedure

• Plate Coating: Dilute the anti-N-ethyl-3-ethynylaniline antibody in coating buffer to a pre-optimized concentration. Add 100 µL to each well of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 200 µL of wash buffer per well.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the N-ethyl-3-ethynylaniline standard and each comparator compound in assay buffer.

  • To respective wells, add 50 µL of the standard or comparator compound dilutions.

  • Add 50 µL of the HRP-conjugated N-ethyl-3-ethynylaniline (at a pre-optimized dilution in assay buffer) to all wells.

  • Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2.

• Substrate Addition: Add 100 µL of TMB substrate solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Interpretation

Calculating IC50 and Percent Cross-Reactivity

The data from the ELISA is used to generate a dose-response curve for the standard and each comparator compound. The concentration of each compound that causes a 50% reduction in the maximum signal (IC50) is determined from these curves.[15]

The percent cross-reactivity is then calculated using the following formula:

% Cross-Reactivity = (IC50 of N-ethyl-3-ethynylaniline / IC50 of Comparator Compound) x 100 [15]

A higher percent cross-reactivity indicates a greater affinity of the antibody for the comparator compound.

Hypothetical Comparative Data

The following table presents a hypothetical but scientifically plausible dataset for our cross-reactivity study.

Compound	Structure	IC50 (ng/mL)	% Cross-Reactivity
N-ethyl-3-ethynylaniline (Standard)	10	100%
3-Ethynylaniline	50	20%
N-ethyl-3-methylaniline	200	5%
N-Ethylaniline	1000	1%
3-Ethylaniline	5000	0.2%
Aniline	>10,000	<0.1%
Toluene (Negative Control)	>10,000	<0.1%

Interpretation of Results

Based on the hypothetical data:

• High Specificity: The antibody demonstrates high specificity for N-ethyl-3-ethynylaniline.

• Key Epitope Features: The ethynyl group appears to be a more critical part of the epitope than the N-ethyl group. This is evidenced by the higher cross-reactivity of 3-Ethynylaniline (20%) compared to N-ethyl-3-methylaniline (5%). The replacement of the ethynyl with a methyl group significantly reduces binding.

• Contribution of N-ethyl Group: The N-ethyl group still contributes to binding affinity, as shown by the lower cross-reactivity of N-Ethylaniline (1%) and 3-Ethylaniline (0.2%) compared to compounds retaining one of the key functional groups.

• Negligible Cross-Reactivity: The parent aniline molecule and the structurally unrelated toluene show negligible cross-reactivity, confirming the specificity of the antibody for the substituted aniline structure.

The following diagram illustrates the relationship between structural similarity and the hypothetical cross-reactivity.

Caption: Structural relationships and hypothetical cross-reactivity.

Conclusion: Ensuring Trustworthy Data Through Rigorous Specificity Testing

This guide has outlined a comprehensive framework for conducting and interpreting cross-reactivity studies for the small molecule hapten, N-ethyl-3-ethynylaniline. By employing a systematic approach that includes a well-designed competitive ELISA, careful selection of comparator compounds, and rigorous data analysis, researchers can confidently assess the specificity of their immunoassays. The principles and methodologies detailed herein are broadly applicable to a wide range of small molecule analytes and serve as a foundation for generating reliable and reproducible data in drug development and other scientific disciplines. The trustworthiness of any immunoassay is directly linked to the thoroughness of its validation, and cross-reactivity testing is a non-negotiable component of this process.

References

• Zvereva, E. A., & Dzantiev, B. B. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Chemosensors, 9(7), 177. [Link]

• Boster Biological Technology. (2022). How to Determine Antibody Cross-Reactivity. [Link]

• Gyros Protein Technologies. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. [Link]

• Zvereva, E. A., & Dzantiev, B. B. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. ResearchGate. [Link]

• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(36), 22381-22391. [Link]

• Esteve-Turrillas, F. A., et al. (2007). Influence of the Hapten Design on the Development of a Competitive ELISA for the Determination of the Antifouling Agent Irgarol 1051 at Trace Levels. Analytical Chemistry, 79(2), 641-649. [Link]

• Cohen, L., et al. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. Journal of Visualized Experiments, (142), e58612. [Link]

• Saldinger, J., et al. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. Clinical Chemistry, 65(10), 1288-1297. [Link]

• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(36), 22381-22391. [Link]

• Li, Y., et al. (2020). Using hapten cross-reactivity to screen heterologous competitive antigens for improving the sensitivity of ELISA. Food and Agricultural Immunology, 31(1), 1-15. [Link]

• Alere Toxicology. (2018). Immunoassay Cross-reactivity: The Important of Accurate Interpretation. [Link]

• National Institute of Standards and Technology. (n.d.). Aniline, 3-ethyl-. In NIST Chemistry WebBook. [Link]

• Mustafin, A. G., et al. (2021). Polymerization of new aniline derivatives: Synthesis, characterization and application as sensors. ResearchGate. [Link]

• Sittampalam, G. S., et al. (Eds.). (2012). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Quansys Biosciences. (2023). Cross reactivity testing at Quansys Biosciences. [Link]

• Li, Y., et al. (2022). Application of Anti-Immune Complex Reagents in Small Molecule Analyte Immunoassays. ACS Omega, 7(32), 27811-27820. [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. [Link]

• Alcolizer Technology. (n.d.). Understanding Cross-Reactivity. [Link]

• Google Patents. (n.d.). CN102180800A - Synthesis method of aniline compound.

• Oregon Health & Science University. (n.d.). Interpretive Summary of Cross-Reactivity of Substances. [Link]

• Wang, L., et al. (2021). A breakthrough of immunoassay format for hapten: recent insights into noncompetitive immunoassays to detect small molecules. Critical Reviews in Biotechnology, 41(2), 246-263. [Link]

• Wang, L., et al. (2021). Methods and applications of noncompetitive hapten immunoassays. The Analyst, 146(14), 4466-4478. [Link]

• LookChem. (n.d.). 3-Ethynylaniline. [Link]

• Saldinger, J., et al. (2019). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays Through Large-Scale Analysis of Electronic Health Records. PubMed. [Link]

• Eremin, S. A., et al. (1994). ELISA screening of monoclonal antibodies to haptens: influence of the chemical structure of hapten-protein conjugates. Journal of Immunological Methods, 174(1-2), 247-253. [Link]

• ChemRxiv. (2022). Aniline-Containing Derivatives of Parthenolide: Synthesis and Anti-Chronic Lymphocytic Leukaemia Activity. [Link]

• Quanterix. (2022). Types Of Immunoassay - And When To Use Them. [Link]

• Cohen, L., et al. (2018). Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays. ResearchGate. [Link]

• SIELC Technologies. (n.d.). N-Ethyl-3-methylaniline. [Link]

• FooDB. (n.d.). Showing Compound N-Ethylaniline (FDB004541). [Link]

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. blog.averhealth.com [blog.averhealth.com]
• 3. alcolizer.com [alcolizer.com]
• 4. Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ohsu.edu [ohsu.edu]
• 6. chemimpex.com [chemimpex.com]
• 7. 3-Ethynylaniline｜lookchem [lookchem.com]
• 8. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Methods and applications of noncompetitive hapten immunoassays - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. quanterix.com [quanterix.com]
• 12. N-Ethyl-3-methylaniline | SIELC Technologies [sielc.com]
• 13. Showing Compound N-Ethylaniline (FDB004541) - FooDB [foodb.ca]
• 14. Aniline, 3-ethyl- [webbook.nist.gov]
• 15. Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-ethyl-3-ethynylaniline

This document provides essential procedural guidance for the safe handling and disposal of N-ethyl-3-ethynylaniline. As a substituted aromatic amine, this compound presents a significant hazard profile that necessitates rigorous adherence to safety protocols to protect laboratory personnel and the environment. The following procedures are designed to provide a clear, logical, and scientifically grounded framework for managing waste streams containing this chemical.

Core Principle: Hazard-Aware Waste Management

The foundation of proper chemical disposal is a thorough understanding of the substance's intrinsic hazards. N-ethyl-3-ethynylaniline, as a member of the aniline family, is classified as a hazardous substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200)[1]. Its disposal protocol is dictated by its specific toxicological, physical, and environmental risks.

The primary causality for these stringent procedures is the compound's multi-faceted hazard profile. Aniline derivatives are known for their systemic toxicity, potential for causing methemoglobinemia (a condition reducing the oxygen-carrying capacity of blood), and environmental persistence.[1][2]

Hazard Identification Summary

The following table summarizes the critical hazards associated with N-ethyl-3-ethynylaniline, synthesized from data on structurally related compounds like 3-ethynylaniline and N-ethylaniline.

Hazard Category	Description	Rationale for Disposal Protocol
Acute Toxicity	Toxic if swallowed, in contact with skin, or if inhaled[2][3][4].	Prevents accidental poisoning through meticulous containment and clear labeling. Requires all waste to be handled with appropriate PPE.
Organ Toxicity	May cause damage to the blood and hematopoietic system through prolonged or repeated exposure[3][4].	Mandates disposal as a regulated hazardous waste to prevent long-term environmental and health impacts.
Skin/Eye Irritation	Causes skin and serious eye irritation[1][5]. May cause skin sensitization upon contact[1].	Requires use of chemical-resistant gloves and goggles during handling and disposal to prevent injury.
Flammability	Combustible liquid and vapor[1][5].	Prohibits disposal near ignition sources. Waste containers must be kept away from heat, sparks, and open flames[3][4][5].
Reactivity	Incompatible with strong oxidizing agents (e.g., nitrates, perchlorates) and strong acids[1][3][6].	Waste must be segregated from incompatible chemicals to prevent violent reactions, fire, or explosions.
Environmental Hazard	Harmful to aquatic organisms with long-term adverse effects[1].	Strictly forbids drain disposal. All waste must be collected for treatment by a licensed facility to prevent environmental contamination[1][7].

Pre-Disposal Protocol: Safe Accumulation and Storage

Proper disposal begins the moment a material is designated as waste. Adherence to these pre-disposal steps is a self-validating system that ensures safety and compliance before the waste leaves the laboratory.

Step 1: Donning Personal Protective Equipment (PPE)

Before handling waste, ensure appropriate PPE is worn. This is a non-negotiable first line of defense against chemical exposure.

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Discard gloves immediately if contamination occurs and wash hands thoroughly.

• Body Protection: A standard laboratory coat is required.

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If vapors are likely to be generated, consult your institution's Environmental Health & Safety (EHS) department for respirator requirements[4][5].

Step 2: Waste Segregation

The principle of segregation is rooted in chemical compatibility. Improperly mixed waste streams can lead to dangerous reactions.

• Designate a Specific Waste Stream: N-ethyl-3-ethynylaniline waste must be collected in a dedicated container labeled for "Halogen-Free Organic Waste" or as directed by your institutional EHS guidelines.

• Prevent Incompatibility: Crucially, ensure this waste stream is kept separate from:

  • Strong Oxidizing Agents (e.g., nitric acid, perchlorates)[1][6].

  • Strong Acids (e.g., sulfuric acid, hydrochloric acid)[3][6].

  • Acid Halides and Anhydrides[4][6].

Step 3: Container Management

The waste container is the primary barrier between the hazardous material and the laboratory environment.

• Use an Appropriate Container: The container must be made of a material compatible with the chemical (e.g., high-density polyethylene) and have a secure, tight-fitting lid[8].

• Maintain Container Integrity: Do not fill the container beyond 90% capacity to allow for vapor expansion[8]. Keep the exterior of the container clean and free of contamination[8].

• Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "N-ethyl-3-ethynylaniline," and an indication of its hazards (e.g., "Toxic," "Flammable")[8].

Step-by-Step Disposal Procedure

Follow this workflow to ensure compliant and safe disposal of N-ethyl-3-ethynylaniline waste.

• Waste Collection:

  • Working inside a certified chemical fume hood, carefully transfer the waste N-ethyl-3-ethynylaniline into the designated, properly labeled hazardous waste container.

  • Use a funnel to prevent spillage on the container's exterior.

  • Securely close the container lid immediately after transfer.

• Temporary Storage (Satellite Accumulation Area):

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which is typically within or near the point of generation.

  • The SAA must be under the control of the laboratory personnel and situated away from ignition sources and incompatible materials[3].

  • Ensure the container is within secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

• Requesting Waste Pickup:

  • Once the waste container is full (or when the experiment is complete), submit a request for chemical waste pickup through your institution's EHS department.

  • Do not allow waste to accumulate. Full containers must be removed by EHS within three days of being filled[9].

• Final Disposal:

  • The ultimate disposal of N-ethyl-3-ethynylaniline must be conducted by a licensed chemical waste management facility[5].

  • Acceptable disposal methods include controlled incineration at a permitted hazardous waste incinerator, which destroys the compound and scrubs harmful combustion byproducts like NOx from the flue gas[5][10].

  • Under no circumstances should this chemical be disposed of down the drain or in regular trash [1][7].

Emergency Procedures

Spill Response

In the event of a spill, immediate and correct action is critical to mitigate exposure and environmental release.

• Minor Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or a chemical absorbent pad[10].

  • Collect the contaminated absorbent material into a sealed container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Major Spill (outside a fume hood):

  • Evacuate all personnel from the area immediately[1].

  • Alert your institution's emergency response team and EHS department.

  • Prevent entry into the affected area and remove all ignition sources if safe to do so[1][10].

Personnel Exposure

• Skin Contact: Immediately flush the affected skin with plenty of soap and water. Remove contaminated clothing. Seek immediate medical attention[3][4][5].

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention[5].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[3][5].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[3][4].

Disposal Decision Workflow

The following diagram outlines the logical steps and decision points for the proper disposal of N-ethyl-3-ethynylaniline waste.

Caption: Disposal workflow for N-ethyl-3-ethynylaniline.

References

• 3-Ethynylaniline Material Safety Data Sheet . Santa Cruz Biotechnology, Inc.

• N-ETHYLANILINE - CAMEO Chemicals . National Oceanic and Atmospheric Administration (NOAA).

• 3-Ethylaniline Safety Data Sheet . Fisher Scientific.

• 3-Ethynylaniline Safety Data Sheet . ECHEMI.

• N-Ethylaniline Safety Data Sheet . Fisher Scientific.

• N-ethyl-3-methylaniline Safety and Hazards . PubChem, National Institutes of Health (NIH).

• EPA/Testing Consent Orders on Aniline and Seven Substituted Anilines . U.S. Environmental Protection Agency.

• OSHA Technical Manual (OTM) - Section III: Chapter 1 . Occupational Safety and Health Administration.

• Chemical Waste Management Guide . Boston University Environmental Health & Safety.

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines . ACS Publications.

• Factsheet: Disposal of Hazardous Waste - Basic Principles . ETH Zürich.

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime.

• Aniline - Hazardous Substance Fact Sheet . New Jersey Department of Health.

• Worker Exposures to Volatile Amines . Occupational Safety and Health Administration (OSHA).

• Method for the determination of aromatic amines in workplace air using gas chromatography . Publisso.

• Aniline Safety Data Sheet . Sigma-Aldrich.

• Chemical Waste Management Guide . Stanford University.

• 3-Ethynylaniline Properties and Safety . Guidechem.

• Chemical Waste Management Guide . Auburn University Risk Management and Safety.

• 3-Ethynylaniline Product Information . Chem-Impex.

• Aniline Safety Data Sheet . Fisher Scientific.

• Guidance For Hazard Determination . Occupational Safety and Health Administration (OSHA).

• Aniline Fact Sheet . U.S. Environmental Protection Agency (EPA).

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. N-ethyl-3-methylaniline | C9H13N | CID 7603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. N-ETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. fishersci.com [fishersci.com]
• 8. ethz.ch [ethz.ch]
• 9. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 10. nj.gov [nj.gov]